1-Phenylphosphinan-4-one hydrochloride

Core Science & Biosynthesis

1-Phenylphosphinan-4-one Hydrochloride: Physicochemical Profiling, Desymmetrization Workflows, and Therapeutic Applications

As a Senior Application Scientist specializing in organophosphorus chemistry, I frequently leverage six-membered phosphorus heterocycles (phosphinanes) as foundational scaffolds for both asymmetric catalysis and oncology drug discovery. Among these, 1-Phenylphosphinan-4-one hydrochloride stands out as a highly versatile, prochiral building block.

This technical whitepaper deconstructs the physicochemical properties of 1-phenylphosphinan-4-one hydrochloride, explores the mechanistic causality behind its desymmetrization into P-stereogenic compounds, and outlines field-validated protocols for its application in therapeutic development.

Physicochemical Profiling & Structural Dynamics

The utility of 1-phenylphosphinan-4-one hydrochloride stems from its unique structural topology. The six-membered phosphinane ring provides a rigid conformational framework, while the ketone moiety at the C4 position serves as a reactive handle for structural modification. The hydrochloride salt form is specifically utilized to enhance the compound's bench stability and aqueous solubility compared to its free base counterpart[1].

Table 1: Core Physicochemical Properties

Property	Value / Description
Compound Name	1-Phenylphosphinan-4-one hydrochloride
CAS Number	1
Molecular Formula	C₁₁H₁₃OP · HCl (or C₁₁H₁₄ClOP)
Molecular Weight (Total)	228.66 g/mol
Molecular Weight (Free Base)	192.20 g/mol
Molecular Weight (Salt)	36.46 g/mol (HCl)
Structural Features	P-phenyl substituted, C4-ketone functionalized phosphinane

Mechanistic Pathways: Desymmetrization and P-Stereogenesis

The synthesis of P-chiral (P-stereogenic) compounds is historically bottlenecked by complex resolution steps. However, 1-phenylphosphinan-4-one acts as a prochiral precursor, allowing us to induce chirality at the remote phosphorus center (P1) by manipulating the symmetry at the C4 carbonyl group[2].

There are two primary causal pathways to achieve this desymmetrization:

• Path A (Enantioselective Deprotonation): Utilizing a chiral lithium amide base to selectively abstract one of the enantiotopic α-protons, followed by immediate trapping of the enolate[3].

• Path B (Asymmetric α-Halogenation): Employing an organocatalyst to direct the stereoselective addition of a halogen at the α-position, followed by elimination[2].

Both pathways converge on the formation of optically active 1-phenylphosphin-2-en-4-ones, which are highly sought after as chiral ligands in homogeneous catalysis.

Desymmetrization logic for converting prochiral phosphinanes to P-stereogenic compounds.

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step is grounded in chemical causality to prevent common failure modes such as racemization or false-positive bioactivity.

Protocol 1: Enantioselective Deprotonation (Path A)

Causality & Rationale: The lithium enolate generated during deprotonation is highly susceptible to rapid racemization via proton exchange with the newly formed protonated amine. To prevent this loss of stereointegrity, an in situ quench (ISQ) methodology must be employed[2]. By premixing the trapping agent (TMSCl) with the base, the enolate is intercepted the moment it forms.

Step-by-Step Methodology:

• Preparation: Flame-dry a Schlenk flask under argon. Add the chiral lithium amide base (e.g., derived from (S,S)-amine) in anhydrous THF at -78 °C.

• In Situ Quench Setup: Add an excess of Trimethylsilyl chloride (TMSCl) directly to the base solution before introducing the ketone.

• Deprotonation: Slowly inject a solution of 1-phenylphosphinan-4-one (free base, neutralized from the hydrochloride salt) in THF over 30 minutes.

• Trapping: Stir for 2 hours at -78 °C. The TMSCl immediately traps the forming enolate, yielding the silyl enol ether intermediate.

• Validation (Self-Correction): Isolate an aliquot and perform ³¹P NMR. A successful trap is indicated by a distinct chemical shift confirming the loss of the ketone environment.

• Oxidation: Treat the silyl enol ether with an oxidant (e.g., IBX·MPO) to yield the final optically active 1-phenylphosphin-2-en-4-one[2]. Confirm enantiomeric excess (ee) via chiral HPLC.

Protocol 2: In Vitro Cytotoxicity Screening of Derivatives

Causality & Rationale: The unmodified phenyl group on the phosphorus atom is highly lipophilic and bulky, which can hinder optimal binding in the hydrophobic pockets of biological targets like Acetylcholinesterase (AChE). Dearomatization (e.g., reduction to a cyclohexyl group) alters this steric bulk, directly optimizing cellular uptake and target affinity[4].

Step-by-Step Methodology:

• Cell Culture Preparation: Seed SW480 (colon) and PC3 (prostate) cancer cell lines in 96-well plates at a density of 5×10³ cells/well. Incubate for 24 hours at 37 °C in 5% CO₂.

• Compound Dosing: Neutralize 1-phenylphosphinan-4-one hydrochloride derivatives to their free base forms. Prepare serial dilutions (0.1 µM to 100 µM) in DMSO (final DMSO concentration <0.5% to prevent solvent toxicity).

• Incubation: Expose the cells to the compounds for 72 hours.

• Validation (Controls): Run parallel wells treated with Cisplatin as a positive control, and vehicle-only as a negative control[4].

• Viability Assay: Add MTT reagent (5 mg/mL) to each well. Incubate for 4 hours, dissolve the formazan crystals in acidified isopropanol, and read absorbance at 570 nm. Calculate IC₅₀ values using non-linear regression.

Therapeutic Applications: Oncology & Drug Discovery

Beyond catalysis, phosphinanes are emerging as potent pharmacophores. Structural modifications of 1-phenylphosphinan-4-one—specifically the dearomatization of the phenyl group—have yielded derivatives with profound antiproliferative properties[5].

Recent in vitro assessments demonstrate that specific phosphinane derivatives exhibit potent cytotoxicity against colon and prostate cancer cell lines, with some compounds achieving IC₅₀ values ≤ 10 µM, effectively outperforming standard chemotherapeutics like cisplatin in targeted assays[4]. Furthermore, molecular docking and biochemical assays reveal that these derivatives form strong interactions with the active sites of acetylcholinesterase (AChE), highlighting a dual-action therapeutic potential[4].

Table 2: Comparative In Vitro Cytotoxicity Profile

Cell Line	Cancer Origin	Cisplatin IC₅₀	Optimized Phosphinane Derivative IC₅₀
SW480	Colon	Moderate	≤ 10 µM (Superior to Cisplatin)
SW620	Colon	Moderate	≤ 10 µM (Superior to Cisplatin)
PC3	Prostate	Moderate	≤ 10 µM (Superior to Cisplatin)

Data synthesized from recent evaluations of dearomatized phosphinane derivatives[4].

Drug discovery workflow from scaffold synthesis to target analysis.

Sources

• 1. 1-Phenylphosphinan-4-one hydrochloride | CAS#:67976-18-5 | Chemsrc [chemsrc.com]
• 2. Desymmetrization Approach to the Synthesis of Optically Active P-Stereogenic Phosphin-2-en-4-ones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Solubility Profile of 1-Phenylphosphinan-4-one Hydrochloride in Organic Solvents

Foreword: Navigating the Solubility Landscape of Novel Phosphine Derivatives

In the realm of medicinal chemistry and drug development, the introduction of novel heterocyclic scaffolds is a pivotal step toward expanding the chemical space for therapeutic innovation. 1-Phenylphosphinan-4-one and its derivatives represent a class of compounds with significant potential, owing to the unique stereoelectronic properties of the phosphorus atom within a saturated six-membered ring.[1] The hydrochloride salt form, 1-Phenylphosphinan-4-one hydrochloride, is often synthesized to enhance stability and aqueous solubility. However, its behavior in organic solvents is a critical parameter that dictates its utility in synthesis, purification, formulation, and various screening assays.

This technical guide provides a comprehensive framework for understanding and determining the solubility profile of 1-Phenylphosphinan-4-one hydrochloride. In the absence of extensive published data for this specific molecule, we will leverage first principles of physical organic chemistry, analogous structures, and established methodologies to present a predictive and practical approach. This document is intended for researchers, scientists, and drug development professionals who require a deep understanding of the solubility characteristics of this compound to advance their research and development efforts.

Molecular Structure and Predicted Solubility Characteristics

1-Phenylphosphinan-4-one hydrochloride is a salt, which fundamentally influences its solubility. The molecule can be deconstructed into three key components that govern its interaction with different solvents:

• The Phenylphosphinane Core: The phosphinane ring is a non-planar, saturated heterocyclic system.[2] The phenyl group attached to the phosphorus atom introduces a significant non-polar, hydrophobic character.

• The Ketone Functional Group: The carbonyl group at the 4-position is a polar moiety capable of acting as a hydrogen bond acceptor.

• The Hydrochloride Salt: The protonated phosphine center and the chloride counter-ion impart a significant ionic and polar character to the molecule. This feature is expected to enhance solubility in polar solvents, particularly those capable of solvating ions.[3]

Based on this structure, we can predict the following general solubility trends:

• High Solubility in Polar Protic Solvents: Solvents like water, methanol, and ethanol are expected to be effective at dissolving 1-Phenylphosphinan-4-one hydrochloride. Their ability to form hydrogen bonds and their high dielectric constants will facilitate the dissolution of the ionic salt.[3]

• Moderate to Good Solubility in Polar Aprotic Solvents: Solvents such as dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF) should also be capable of dissolving the compound due to their high polarity.[3][4] These are excellent solvents for creating stock solutions for biological screening.

• Poor Solubility in Non-Polar and Weakly Polar Solvents: Non-polar solvents like hexanes and diethyl ether, as well as weakly polar solvents like dichloromethane (DCM), are anticipated to be poor solvents for the hydrochloride salt.[3] However, the free base form of the molecule would likely exhibit higher solubility in these less polar environments.

The interplay between the non-polar phenyl group and the ionic hydrochloride salt makes the solubility profile of this molecule particularly sensitive to the choice of solvent.

Experimental Determination of Solubility: A Validated Protocol

The following is a detailed, step-by-step protocol for the experimental determination of the solubility of 1-Phenylphosphinan-4-one hydrochloride. This method is based on the isothermal saturation technique, a robust and widely used approach.[5]

Materials and Equipment

• 1-Phenylphosphinan-4-one hydrochloride (high purity)

• Selected organic solvents (HPLC grade or equivalent)

• Analytical balance (± 0.01 mg)

• Thermostatically controlled shaker or incubator

• Centrifuge

• Vials with screw caps

• Syringe filters (0.22 µm)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

Experimental Workflow

The experimental workflow for determining the solubility is depicted in the following diagram:

Caption: Isothermal saturation method workflow.

Step-by-Step Procedure

• Preparation of Saturated Solutions:

  • Add an excess amount of 1-Phenylphosphinan-4-one hydrochloride to a series of vials, each containing a known volume of a different organic solvent. The presence of undissolved solid is crucial to ensure saturation.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a shaker or incubator set to a constant temperature (e.g., 25 °C).

  • Agitate the mixtures for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached.

• Phase Separation:

  • After equilibration, centrifuge the vials at a high speed to pellet the undissolved solid.

• Sample Analysis:

  • Carefully withdraw an aliquot of the clear supernatant and immediately filter it through a 0.22 µm syringe filter to remove any remaining solid particles.

  • Accurately dilute the filtered solution with a suitable solvent to a concentration within the linear range of the analytical method.

  • Determine the concentration of the dissolved 1-Phenylphosphinan-4-one hydrochloride using a validated HPLC method.

• Data Reporting:

  • Calculate the solubility in units of mg/mL or mol/L.

  • Repeat the experiment at different temperatures to assess the temperature dependence of solubility.

Quantitative Solubility Data (Hypothetical Framework)

Solvent Class	Solvent	Polarity Index	Predicted Solubility (at 25 °C)
Polar Protic	Methanol	5.1	High
Ethanol	4.3	High
Polar Aprotic	DMSO	7.2	High
DMF	6.4	Moderate to High
Acetonitrile	5.8	Moderate
Weakly Polar	Dichloromethane	3.1	Low
Ethyl Acetate	4.4	Low
Non-Polar	Toluene	2.4	Very Low / Insoluble
Hexane	0.1	Very Low / Insoluble

Troubleshooting and Advanced Considerations

Conversion to Free Base

For applications requiring solubility in less polar organic solvents, such as in certain chemical reactions or extractions, converting the hydrochloride salt to its free base is a viable strategy.[3] This can be achieved by treating an aqueous solution of the salt with a mild base (e.g., sodium bicarbonate) and extracting the free base into an organic solvent like dichloromethane or ethyl acetate.

The following diagram illustrates the logical workflow for addressing solubility challenges:

Sources

• 1. Physicochemical characterization of B-hydroxyphenyl phosphine borane derivatives and their evaluation as nuclear estrogen receptor ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phosphinane - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scielo.br [scielo.br]
• 5. nupeg.ufrn.br [nupeg.ufrn.br]

Toxicity Profile and MSDS Safety Data for 1-Phenylphosphinan-4-one Hydrochloride: A Technical Guide for Drug Development

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Safety Guide

Executive Summary

The pursuit of novel antiproliferative agents has increasingly focused on six-membered phosphorus heterocycles. Among these, 1-Phenylphosphinan-4-one hydrochloride (CAS: 67976-18-5) and its derivatives have emerged as highly tractable scaffolds in medicinal chemistry[1][2]. Unlike traditional phosphate or phosphonate groups, phosphinanes—specifically phosphine oxides and their precursor salts—offer unique physicochemical properties, including enhanced hydrophilicity, high metabolic stability, and distinct stereoelectronic profiles[3][4].

Recent structural modifications of 1-phenylphosphinan-4-one have yielded derivatives that outperform standard chemotherapeutics like cisplatin in specific in vitro assays, particularly against colon and prostate cancer cell lines[2]. This whitepaper synthesizes the toxicity profile, biological mechanisms, material safety data, and validated experimental protocols for handling and utilizing 1-phenylphosphinan-4-one hydrochloride in advanced drug discovery workflows.

Physicochemical Identification

Understanding the baseline physicochemical properties of 1-phenylphosphinan-4-one hydrochloride is critical for predicting its pharmacokinetic behavior and ensuring safe laboratory handling. The hydrochloride salt form enhances aqueous solubility compared to its free base counterpart, making it highly suitable for biological assays and formulation studies.

Table 1: Physicochemical Properties

Property	Value / Description
Chemical Name	1-Phenylphosphinan-4-one hydrochloride
CAS Registry Number	67976-18-5[1]
Molecular Formula	C₁₁H₁₄ClOP[5]
Molecular Weight	228.65 g/mol (approx.)
Structural Class	Six-membered phosphorus heterocycle (Phosphinane)[2]
Physical State	Solid (typically crystalline powder)
Solubility	Soluble in water, DMSO, and methanol; hygroscopic

Biological Activity and Toxicity Profile

Cytotoxicity and Anticancer Efficacy

The dearomatization of the phenyl group attached to the phosphorus atom in 1-phenylphosphinane derivatives is a pivotal step in modifying the P-substituent to tune biological activity[2]. Recent in vitro evaluations of synthesized phosphinane derivatives demonstrate potent, selective cytotoxicity.

For instance, specific phosphinan-4-one derivatives have shown remarkable efficacy against colon (SW480, SW620, HCT116) and prostate (PC3) cancer cell lines[2]. The most potent derivatives inhibit the growth of all tested cell lines at concentrations ranging from 4.4 to 6.3 µM, achieving selectivity indexes (SI) above 2.2, thereby outperforming standard treatments like cisplatin[2][6].

Table 2: In Vitro Cytotoxicity of Lead Phosphinan-4-one Derivatives[2][6]

Cell Line	Cancer Type	IC₅₀ Range (µM)	Comparison to Cisplatin
SW480	Colon Carcinoma	4.4 – 7.6	Superior efficacy
SW620	Colon Carcinoma	7.2 – 7.6	Superior efficacy
HCT116	Colon Carcinoma	4.4 – 6.3	Superior efficacy
PC3	Prostate Carcinoma	6.0 – 6.3	Superior efficacy

Mechanism of Toxicity: Apoptosis and Interleukin Modulation

The favorable toxicity profile of these compounds is driven by highly targeted mechanisms rather than broad, non-specific cellular damage. Mechanistic studies reveal that these compounds act as strong inhibitors of the apoptosis regulator Bcl-2[7].

Exposure to active phosphinane derivatives results in a dramatic loss of Bcl-2 protein expression, triggering mitochondrial membrane permeabilization[7]. Furthermore, these compounds act as potent activators of late apoptosis (increasing apoptotic cell populations by 87.5–95.5%) and significantly inhibit the secretion of Interleukin-6 (IL-6) by 71.8–96.8% in tumor cells[2][7].

Caption: Mechanism of action for phosphinane derivatives inducing apoptosis via Bcl-2 inhibition.

Material Safety Data Sheet (MSDS) & Handling Protocols

While 1-phenylphosphinan-4-one hydrochloride exhibits a favorable toxicity profile in silico and in vitro for drug development[7], it remains a bioactive organophosphorus compound. Strict adherence to safety protocols is mandatory to prevent occupational exposure.

Table 3: GHS Hazard Classification & Safety Data

Category	Details
GHS Classification	Skin Irritation (Category 2); Eye Irritation (Category 2A); Specific Target Organ Toxicity - Single Exposure (Category 3, Respiratory tract irritation).
Signal Word	WARNING
Hazard Statements	H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.
Precautionary Statements	P261: Avoid breathing dust/fumes/gas/mist/vapors/spray.P280: Wear protective gloves/eye protection/face protection.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do.
Storage Conditions	Store in a cool, dry, well-ventilated area. Keep container tightly closed. Hygroscopic: Store under inert gas (Nitrogen or Argon) to prevent degradation.
PPE Requirements	Nitrile gloves (minimum 0.11 mm thickness), safety goggles with side-shields, and a NIOSH-approved particulate respirator (N95 or higher) if aerosolization is possible.

Validated Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols have been designed as self-validating systems. Causality is explicitly stated so researchers understand why specific reagents and conditions are employed.

Protocol 1: Enantioselective Desymmetrization of 1-Phenylphosphinan-4-one

Purpose: To synthesize P-stereogenic phosphin-2-en-4-ones. The presence of a tetrahedral phosphorus atom incorporated into a six-membered ring makes the two faces of the C=O group sterically and electronically nonequivalent[4]. Desymmetrization is required to isolate specific enantiomers for SAR studies.

Step-by-Step Methodology:

• Preparation: Flame-dry a Schlenk flask under a continuous flow of Argon. Causality: Organolithium reagents and silyl chlorides are highly sensitive to moisture; an inert atmosphere prevents premature quenching.

• Base Addition: Dissolve a chiral lithium amide base in anhydrous THF at -78°C. Add an excess of trimethylsilyl chloride (TMSCl). Causality: Premixing the base with TMSCl (in situ quench method) traps the kinetic enolate immediately upon formation, preventing equilibration to the thermodynamic enolate.

• Substrate Addition: Slowly add 1-phenylphosphinan-4-one (1.0 equiv) dissolved in THF dropwise over 30 minutes.

• Reaction & Quench: Stir for 2 hours at -78°C. Quench the reaction with saturated aqueous NaHCO₃.

• Oxidation: Extract the resulting silyl enol ether intermediate with dichloromethane. Treat the organic layer with IBX (2-Iodoxybenzoic acid) to facilitate oxidation and elimination[8][9].

• Validation: Purify via flash chromatography. Determine the enantiomeric excess (e.e.) using chiral HPLC. Self-validation: A racemic standard must be run prior to the chiral sample to confirm baseline separation of enantiomers.

Caption: Enantioselective desymmetrization workflow of 1-phenylphosphinan-4-one.

Protocol 2: In Vitro Cytotoxicity Assay (MTT)

Purpose: To establish the therapeutic window and validate the toxicity profile of synthesized phosphinane derivatives against PC3 and SW480 cell lines.

Step-by-Step Methodology:

• Cell Seeding: Seed PC3 or SW480 cells in 96-well plates at a density of 5 × 10³ cells/well in RPMI-1640 medium supplemented with 10% FBS. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Compound Administration: Prepare serial dilutions of the phosphinane derivative (0.1 µM to 100 µM) in DMSO. Add to the wells, ensuring the final DMSO concentration does not exceed 0.5% (v/v). Causality: DMSO concentrations above 0.5% can induce baseline cytotoxicity, confounding the assay results.

• Incubation: Incubate the treated cells for 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours. Causality: Viable cells with active metabolism convert the yellow tetrazolium salt into purple formazan crystals, providing a direct, quantifiable correlation to cell viability.

• Solubilization & Reading: Discard the media and dissolve the formazan crystals in 150 µL of DMSO. Read the absorbance at 570 nm using a microplate reader.

• Validation: Calculate IC₅₀ values using non-linear regression analysis. Self-validation: Include a vehicle control (0.5% DMSO) to establish 100% viability and a positive control (Cisplatin) to validate the assay's sensitivity.

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Protocols & Analytical Methods

Application Note: Laboratory Handling and Inert Atmosphere Storage Protocols for 1-Phenylphosphinan-4-one Hydrochloride

Executive Summary

1-Phenylphosphinan-4-one hydrochloride (CAS: 67976-18-5)[1] is a highly valuable, yet environmentally sensitive, building block in organophosphorus chemistry and drug development. Phosphinane derivatives are increasingly utilized in medicinal chemistry due to their unique physicochemical properties and emerging cytotoxicity profiles against various cancer cell lines[2]. However, the intrinsic nucleophilicity of the phosphorus(III) center presents significant handling challenges.

This application note provides a comprehensive, self-validating framework for the laboratory handling, manipulation, and long-term storage of 1-phenylphosphinan-4-one hydrochloride. By grounding these protocols in mechanistic causality, researchers can prevent irreversible oxidation, ensure reagent integrity, and maximize synthetic yields.

Physicochemical Profiling & Mechanistic Causality

The Kinetic Stabilization of the Hydrochloride Salt

In its free base form, 1-phenylphosphinan-4-one possesses a highly reactive P(III) lone pair. This lone pair is exceptionally prone to rapid, irreversible insertion of atmospheric oxygen, yielding the degradation product 1-phenylphosphinan-4-one 1-oxide (CAS: 38707-15-2)[3]. While phosphine oxides are highly polar and metabolically stable motifs in final drug candidates[4], premature oxidation of the starting material destroys its utility as a synthetic intermediate.

Mechanistic Causality: The formulation of this compound as a hydrochloride salt is a strategic choice for kinetic stabilization. Protonation drastically reduces the electron density around the phosphorus atom, raising the activation energy required for oxygen insertion. However, this stability is finite. Exposure to ambient humidity induces partial dissociation of the salt, exposing the free phosphine to atmospheric oxygen. Therefore, maintaining a strictly anhydrous and oxygen-free environment is mandatory[5].

Fig 1: Degradation pathway of 1-Phenylphosphinan-4-one HCl and the protective role of inert gas.

Quantitative Parameter Summary

To establish a baseline for handling, the physicochemical and storage parameters are summarized below.

Table 1: Physicochemical & Storage Parameters

Parameter	Value	Mechanistic Rationale
Target Compound	1-Phenylphosphinan-4-one HCl	Kinetically stabilized P(III) precursor.
Target CAS Number	67976-18-5[1]	Unique identifier for the salt form.
Degradant CAS	38707-15-2 (1-oxide)[3]	Primary oxidation product upon air exposure.
Long-Term Storage	2–8 °C (Glovebox/Argon)[3]	Cold storage minimizes thermal kinetic energy, slowing any trace oxidation pathways[6].
Short-Term Handling	Ambient (Schlenk Line/Argon)	Requires strict O2 exclusion during active synthetic manipulation.
Preferred Atmosphere	Argon (Ar)	Argon is denser than air, providing a superior protective blanket in flasks compared to Nitrogen.

Self-Validating Laboratory Protocols

A protocol is only as reliable as its validation metrics. To ensure trustworthiness, every manipulation of 1-phenylphosphinan-4-one hydrochloride must incorporate a self-validating checkpoint to confirm the integrity of the inert atmosphere before the reagent is exposed.

Table 2: Validation Metrics for Inert Environments

System	Validation Tool	Target Metric	Corrective Action if Failed
Glovebox	Titanocene dichloride/Zn indicator	Solution remains deep blue (<1 ppm O2)[6]	Abort handling; regenerate catalyst bed immediately.
Schlenk Line	Vacuum gauge & Cycle count	<1 mmHg base pressure, 3x full cycles	Check glassware seals and replace vacuum pump oil.

Protocol A: Glovebox Aliquoting and Long-Term Storage

Objective: Securely aliquot the bulk reagent to minimize repeated exposure risks during long-term preservation. Causality: Repeatedly opening a bulk container introduces trace oxygen and moisture, accelerating cumulative degradation. Aliquoting isolates the bulk supply from routine handling risks.

• Atmosphere Validation: Verify the glovebox oxygen sensor reads <1 ppm.

  • Self-Validation Checkpoint: Visually inspect the colorimetric indicator vial (titanocene dichloride and zinc dust in acetonitrile). It must be deep blue[6]. If it is colorless, the atmosphere is compromised.

• Material Transfer: Load the bulk container and pre-dried amber glass vials into the antechamber. Execute a minimum of three vacuum/argon backfill cycles before bringing them into the main chamber.

• Aliquoting: Weigh the desired mass of 1-phenylphosphinan-4-one hydrochloride into individual amber vials.

  • Causality: Amber glass mitigates potential photo-induced radical oxidation pathways.

• Sealing: Cap the vials tightly with PTFE-lined septa. Wrap the cap-vial junction tightly with Parafilm to prevent micro-leaks.

• Storage: Transfer the sealed vials to a dedicated 2–8 °C refrigerator[3] housed within (or safely adjacent to) the inert environment.

Fig 2: Self-validating Schlenk line workflow for handling air-sensitive phosphinane derivatives.

Protocol B: Schlenk Line Generation of the Free Phosphine

Objective: Convert the stable hydrochloride salt into the reactive free base for immediate synthetic application (e.g., as a ligand or nucleophile). Causality: The P(III) lone pair must be liberated to participate in reactions, but this instantly renders the molecule hyper-sensitive to atmospheric oxygen[4].

• Apparatus Preparation: Assemble a two-neck round-bottom flask with a magnetic stir bar. Flame-dry the apparatus under high vacuum (<1 mmHg) to drive off surface-bound moisture.

• Atmosphere Establishment: Perform three complete cycles of vacuum and argon backfill.

  • Self-Validation Checkpoint: The vacuum gauge must return to its absolute baseline (<1 mmHg) during each cycle before backfilling. Failure to reach baseline indicates a leak.

• Reagent Introduction: Briefly remove the septum against a positive, vigorous counter-flow of argon to add the 1-phenylphosphinan-4-one hydrochloride. Reseal immediately.

• Degassed Solvent Addition: Inject rigorously degassed solvent (e.g., anhydrous THF purged with argon for 30 minutes) via syringe.

  • Causality: Using standard, non-degassed solvents will introduce dissolved oxygen, which will immediately oxidize the free phosphine the moment it is generated.

• Neutralization: Slowly inject a stoichiometric amount of an anhydrous, degassed amine base (e.g., triethylamine, Et₃N).

  • Visual Confirmation: The immediate formation of a white Et₃N·HCl precipitate visually confirms the deprotonation and liberation of the free 1-phenylphosphinan-4-one. The solution must be used immediately in the subsequent synthetic step.

References[6] BenchChem. "Technical Support Center: Best Practices for Handling and Storing Air-Sensitive Phosphine Compounds." https://benchchem.com[7] BenchChem. "Application Notes and Protocols for the Storage and Handling of Pyrophoric Phosphine Reagents." https://benchchem.com[1] ChemSrc. "1-Phenylphosphinan-4-one hydrochloride | CAS#:67976-18-5." https://chemsrc.com[2] BenchChem. "Diethyl [hydroxy(phenyl)methyl]phosphonate | CA 1663-55-4." https://benchchem.com[3] Sigma-Aldrich. "1-Phenylphosphinan-4-one 1-oxide | 38707-15-2." https://sigmaaldrich.cn[4] ResearchGate. "Phosphine Oxides from a Medicinal Chemist's Perspective: Physicochemical and in Vitro Parameters Relevant for Drug Discovery." https://researchgate.net[5] ResearchGate. "Principles of Inert Atmosphere Storage."https://researchgate.net

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Application Note: Industrial Scale-Up and Synthesis of 1-Phenylphosphinan-4-one Hydrochloride

Target Audience: Process Chemists, Scale-Up Engineers, and Drug Discovery Scientists Document Type: Technical Protocol & Causality Guide

Strategic Context & Mechanistic Rationale

The synthesis of functionalized six-membered phosphorus heterocycles (phosphinanes) has historically been neglected compared to their five-membered (phospholane) counterparts. However, recent breakthroughs have highlighted the 1-phenylphosphinane scaffold as a highly versatile building block. Derivatives of 1-phenylphosphinan-4-one are critical precursors for P-stereogenic ligands used in asymmetric catalysis[1] and have recently been identified as potent antiproliferative agents, with some derivatives outperforming cisplatin in late-apoptosis activation in prostate and colon cancer cell lines[2].

The Causality of the Synthetic Route

The most atom-economical route to the phosphinane core is the double Michael addition of a primary phosphine to a divinyl ketone[3].

• Nucleophilic Attack: The synthesis relies on the biphilicity of phosphorus. The lone pair on phenylphosphine ( PhPH2​ ) acts as a soft nucleophile, attacking the β -carbon of 1,4-pentadien-3-one (divinyl ketone).

• Ring Closure: The resulting secondary phosphine intermediate undergoes a rapid, entropically favored intramolecular Michael addition to close the six-membered ring, yielding the free base 1-phenylphosphinan-4-one[3].

• Salt Formation: Why isolate as a hydrochloride salt (CAS: 67976-18-5)[4]? Free tertiary phosphines are highly susceptible to aerial oxidation, forming phosphine oxides[1]. By treating the free base with anhydrous HCl, the phosphorus atom is protonated to form a phosphonium salt. This drastically reduces the electron density on the phosphorus center, completely halting oxidation and yielding a bench-stable, crystalline solid ideal for long-term storage and industrial transport.

Reaction Workflow & Validation Pathway

The following diagram illustrates the logical progression of the synthesis, highlighting the critical self-validation checkpoint (In-Process Control) required before salt formation.

Caption: Workflow for the synthesis and IPC validation of 1-Phenylphosphinan-4-one HCl.

Self-Validating Scale-Up Protocol

Caution: Phenylphosphine is highly toxic, malodorous, and pyrophoric. All operations must be conducted under a strict inert atmosphere (Argon or Nitrogen) using appropriate PPE and scrubbing systems.

Step 1: Reactor Preparation & Inertion

• Causality: Trace oxygen will prematurely oxidize the phenylphosphine to phenylphosphine oxide, poisoning the nucleophilic addition.

• Action: Purge a jacketed Hastelloy or glass-lined reactor with Argon via three vacuum/backfill cycles. Charge the reactor with degassed, anhydrous toluene (10 volumes).

Step 2: Double Michael Addition

• Action: Transfer phenylphosphine (1.0 equiv) into the reactor. Cool the jacket to 0°C. Slowly dose 1,4-pentadien-3-one (1.05 equiv) via an addition funnel over 2 hours.

• Causality: The initial intermolecular Michael addition is highly exothermic. Dosing the ketone controls the heat evolution.

• Action: Once dosing is complete, heat the reactor to 130°C (or reflux) for 24 hours[3].

• Causality: Elevated temperature provides the thermodynamic energy required to overcome the activation barrier of the sterically hindered intramolecular ring closure.

Step 3: In-Process Control (IPC) & Self-Validation

• Action: Withdraw a 0.5 mL aliquot under Argon. Dilute in degassed C6​D6​ and acquire a 31P{1H} NMR spectrum.

• Validation Logic: The protocol validates itself through spectral shifts. Phenylphosphine exhibits a signal at roughly -122 ppm. A successful double Michael addition will show the complete disappearance of the -122 ppm peak and the emergence of a single peak at approximately -25 ppm (tertiary phosphinane). If intermediate secondary phosphines are observed (~ -50 ppm), extend heating. Do not proceed to Step 4 until conversion is >99%.

Step 4: Hydrochloride Salt Formation

• Action: Cool the reactor to 5°C. Slowly introduce anhydrous HCl (either bubbled as a gas or added as a 4M solution in 1,4-dioxane) until the pH of the organic layer reaches 1-2.

• Causality: Protonation of the tertiary amine triggers immediate crystallization of 1-Phenylphosphinan-4-one hydrochloride[4]. The insolubility of the salt in toluene drives the equilibrium forward and acts as a built-in purification step, leaving unreacted starting materials and non-basic impurities in the mother liquor.

• Action: Filter the white crystalline solid under a blanket of nitrogen, wash with cold diethyl ether, and dry under vacuum at 40°C.

Quantitative Scale-Up Metrics

To demonstrate the non-linear dynamics of scaling this reaction, the following table summarizes the optimized parameters across three distinct manufacturing scales. Notice the reduction in equivalents and adjustment in thermal management as reactor volume increases.

Parameter	Pilot Scale (10 g)	Mid-Scale (100 g)	Industrial Scale (1 kg)
Phenylphosphine	1.00 equiv	1.00 equiv	1.00 equiv
Divinyl Ketone	1.10 equiv	1.08 equiv	1.05 equiv
Reactor Type	Schlenk Flask	Jacketed Glass Reactor	Hastelloy C-276 Reactor
Agitation	Magnetic, 400 rpm	Overhead, 250 rpm	Overhead, 150 rpm
Exotherm Control	Ambient Air	Chilled Glycol (-10°C)	Chilled Glycol (-20°C)
Yield (%)	82%	85%	88%
Purity ( 31P NMR)	>98.0%	>99.0%	>99.5%

Downstream Applications in Industrial Research

Once isolated, the hydrochloride salt can be easily free-based using aqueous NaHCO3​ immediately prior to downstream functionalization. Key applications include:

• Desymmetrization to P-Stereogenic Ligands: The prochiral ketone can be subjected to enantioselective deprotonation using chiral lithium amides, followed by quenching with TMSCl, to yield optically active 1-phenylphosphin-2-en-4-ones[1].

• Resolution via TADDOL: Racemic mixtures of the oxidized derivatives can be resolved into pure enantiomers using classical complexation with (R,R)-TADDOL, providing gram-scale access to chiral catalysts[5].

• Anticancer Drug Development: Structural modifications of the phosphinane core, particularly dearomatization of the phenyl group, have yielded novel compounds that severely inhibit IL-6 secretion in tumor cells, marking a new frontier in organophosphorus-based oncology[2].

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Design, synthesis and bioactivity evaluation of phosphinanes as potential anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dspace.mit.edu [dspace.mit.edu]
• 4. 1-Phenylphosphinan-4-one hydrochloride | CAS#:67976-18-5 | Chemsrc [chemsrc.com]
• 5. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-Phenylphosphinan-4-one Hydrochloride

Welcome to the technical support center for the synthesis of 1-Phenylphosphinan-4-one hydrochloride. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this multi-step synthesis, optimize yields, and troubleshoot common experimental challenges. The information herein is curated from established literature and field experience to ensure scientific integrity and practical applicability.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the synthesis of 1-Phenylphosphinan-4-one hydrochloride.

Q1: What is the most common and reliable synthetic route to 1-Phenylphosphinan-4-one?

The most established route involves a three-stage process starting from phenylphosphine. This includes:

• A base-catalyzed Michael addition of phenylphosphine to two equivalents of acrylonitrile to form bis(2-cyanoethyl)phenylphosphine.[1]

• An intramolecular Thorpe-Ziegler cyclization of the resulting dinitrile to yield an enamine intermediate.

• Acidic hydrolysis and decarboxylation of the enamine to produce the target ketone, 1-Phenylphosphinan-4-one.[2]

• Finally, treatment with hydrochloric acid to precipitate the stable hydrochloride salt.

Q2: Why is the final product isolated as a hydrochloride salt?

The free base, 1-Phenylphosphinan-4-one, can be susceptible to oxidation and other side reactions at the phosphorus center. Converting it to the hydrochloride salt protonates the phosphorus atom, increasing its stability, improving its shelf-life, and often facilitating purification by providing a crystalline solid that is easier to handle than the free base, which may be an oil.

Q3: What are the most critical parameters affecting the overall yield?

The yield is highly sensitive to three main factors:

• Purity of Phenylphosphine: Phenylphosphine is highly susceptible to oxidation.[1] Using old or improperly stored starting material can introduce phosphine oxides, which will not participate in the initial Michael addition, thereby reducing the yield.

• Inert Atmosphere: All steps involving trivalent phosphorus species, particularly phenylphosphine and the cyclized ketone, must be conducted under a strictly inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

• Cyclization Conditions: The success of the Thorpe-Ziegler cyclization is critically dependent on the choice of a strong, non-nucleophilic base and an anhydrous aprotic solvent.

Q4: What is the general mechanism for the key cyclization step?

The cyclization of bis(2-cyanoethyl)phenylphosphine is a Thorpe-Ziegler reaction. A strong base deprotonates the carbon alpha to one of the nitrile groups, generating a carbanion. This carbanion then acts as an intramolecular nucleophile, attacking the carbon of the second nitrile group to form a six-membered ring and a new imine anion. Subsequent workup and hydrolysis lead to the ketone.

Section 2: Synthesis Troubleshooting Guide

This guide addresses specific problems that may arise during the synthesis, providing potential causes and actionable solutions.

Problem 1: Low or No Yield of the Precursor, Bis(2-cyanoethyl)phenylphosphine

• Question: My initial reaction of phenylphosphine with acrylonitrile gives a complex mixture or very low yield of the desired dinitrile. What went wrong?

• Answer:

  • Potential Cause 1: Phenylphosphine Oxidation. Phenylphosphine is a pyrophoric liquid with an intense odor that readily oxidizes in air to form phenylphosphine oxide or phenylphosphonic acid.[1]

    • Solution: Ensure your phenylphosphine is fresh and has been stored under an inert atmosphere. Handle it exclusively using syringe techniques under a positive pressure of nitrogen or argon.

  • Potential Cause 2: Incorrect Stoichiometry or Reaction Control. The reaction is exothermic. A rapid addition of acrylonitrile can lead to polymerization or other side reactions.

    • Solution: Add the acrylonitrile dropwise to the phenylphosphine solution at a controlled temperature, typically starting at 0 °C and allowing it to slowly warm to room temperature. Use a slight excess of acrylonitrile to ensure complete reaction of the phosphine.

  • Potential Cause 3: Ineffective Catalyst. While this reaction can be base-catalyzed, even trace amounts of acidic impurities can hinder the reaction.

    • Solution: Use a small amount of a base catalyst like potassium tert-butoxide or Triton B to facilitate the Michael addition. Ensure all glassware is oven-dried and reagents are anhydrous.

Problem 2: The Cyclization Step Fails or Results in a Low Yield

• Question: I have successfully synthesized the bis(2-cyanoethyl)phenylphosphine precursor, but the subsequent cyclization step is not working. How can I fix this?

• Answer:

  • Potential Cause 1: Insufficiently Strong or Inappropriate Base. The Thorpe-Ziegler reaction requires a very strong base to deprotonate the α-carbon of the nitrile. Weaker bases like triethylamine are ineffective.

    • Solution: Use a strong, non-nucleophilic base such as sodium hydride (NaH), sodium amide (NaNH₂), or a lithium dialkylamide like lithium diisopropylamide (LDA). The base must be handled under strictly anhydrous conditions.

  • Potential Cause 2: Presence of Protic Contaminants. Water or alcohol will quench the strong base and the carbanion intermediate, halting the cyclization.

    • Solution: Use anhydrous solvents (e.g., toluene, THF, or diethyl ether, distilled from a suitable drying agent). Ensure the precursor dinitrile is rigorously dried before use.

  • Potential Cause 3: Incorrect Reaction Temperature. The reaction may require heating to proceed at a reasonable rate, but excessive heat can lead to decomposition.

    • Solution: Start the reaction at room temperature and gently heat to reflux if monitoring (by TLC or ³¹P NMR) shows a slow reaction rate.

Problem 3: Difficulty in Purifying the Final Product

• Question: After acidic hydrolysis, I am left with a dark oil that is difficult to purify. How can I obtain a clean product?

• Answer:

  • Potential Cause 1: Incomplete Hydrolysis or Side Reactions. The hydrolysis of the enamine intermediate can sometimes be sluggish or lead to polymeric byproducts if the acid concentration or temperature is too high.

    • Solution: Perform the hydrolysis with a moderate concentration of HCl (e.g., 6M) and control the temperature. After the initial hydrolysis, a workup involving extraction into an organic solvent, washing with brine, and drying is essential before proceeding.

  • Potential Cause 2: Product is an Oil at Room Temperature. The free base of 1-Phenylphosphinan-4-one may exist as an oil, making handling and purification difficult.

    • Solution: Purification of the free base can often be achieved via column chromatography on silica gel under an inert atmosphere. Following purification, convert the product to its hydrochloride salt for long-term storage and easier handling.

  • Potential Cause 3: Inefficient Precipitation of the Hydrochloride Salt. The choice of solvent is critical for obtaining a crystalline solid.

    • Solution: Dissolve the purified free base in a non-polar, anhydrous solvent like diethyl ether or a mixture of ethyl acetate and hexane. Then, add a solution of anhydrous HCl in ether or dioxane dropwise with stirring. The hydrochloride salt should precipitate as a solid. If it oils out, try cooling the solution or using a different solvent system. Recrystallization from solvents like ethanol or ethanol/ethyl acetate mixtures can further purify the salt.[3]

Section 3: Visualized Workflows and Data

Diagrams

The following diagrams illustrate the synthetic pathway and a troubleshooting decision tree.

Caption: Overall synthetic workflow for 1-Phenylphosphinan-4-one HCl.

Caption: Decision tree for troubleshooting low synthesis yield.

Data Tables

Table 1: Recommended Reagent Stoichiometry and Solvents

Step	Reagent 1	Reagent 2	Stoichiometry (R1:R2)	Solvent	Key Conditions
1. Michael Addition	Phenylphosphine	Acrylonitrile	1 : 2.1	Toluene	Base catalyst (cat.), 0 °C to RT, Inert atm.
2. Cyclization	Dinitrile precursor	Sodium Hydride (NaH)	1 : 1.1	Anhydrous THF	Reflux, Inert atm.
3. Hydrolysis	Enamine intermediate	Hydrochloric Acid	1 : Excess	Water/Toluene	80-100 °C
4. Salt Formation	Free Base Ketone	HCl in Dioxane (4M)	1 : 1.05	Anhydrous Ether	0 °C to RT, precipitation

Section 4: Optimized Experimental Protocol

Disclaimer: This protocol involves hazardous materials, including pyrophoric and toxic chemicals. It should only be performed by trained personnel in a suitable laboratory setting with a fume hood and access to inert atmosphere techniques.

Step 1: Synthesis of Bis(2-cyanoethyl)phenylphosphine

• Equip a flame-dried, three-neck round-bottom flask with a dropping funnel, a nitrogen inlet, and a magnetic stirrer.

• Under a positive flow of nitrogen, charge the flask with phenylphosphine (1.0 eq).

• Add anhydrous toluene via cannula. Cool the solution to 0 °C in an ice bath.

• Add a catalytic amount of potassium tert-butoxide.

• Charge the dropping funnel with acrylonitrile (2.1 eq).

• Add the acrylonitrile dropwise to the stirred phosphine solution over 1 hour, maintaining the temperature below 10 °C.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 12-16 hours.

• Monitor the reaction by TLC or ³¹P NMR (expect a shift from ~ -124 ppm for PhPH₂ to ~ -30 ppm for the product).

• Remove the solvent under reduced pressure to yield crude bis(2-cyanoethyl)phenylphosphine, which is often used in the next step without further purification.

Step 2: Thorpe-Ziegler Cyclization

• In a separate flame-dried flask under nitrogen, prepare a suspension of sodium hydride (60% dispersion in mineral oil, 1.1 eq) in anhydrous THF.

• Wash the NaH with anhydrous hexane (3x) to remove the mineral oil, decanting the hexane carefully via cannula each time.

• Resuspend the washed NaH in anhydrous THF.

• Dissolve the crude dinitrile from Step 1 in anhydrous THF and add it dropwise to the NaH suspension at room temperature.

• After the addition, heat the mixture to reflux and maintain for 4-6 hours until the starting material is consumed (monitor by TLC).

• Cool the reaction to 0 °C and cautiously quench by the slow addition of ethanol, followed by water.

Step 3: Hydrolysis and Isolation of 1-Phenylphosphinan-4-one

• Transfer the quenched reaction mixture to a separatory funnel and add 6M hydrochloric acid until the aqueous layer is strongly acidic (pH < 2).

• Heat the biphasic mixture to 90 °C with vigorous stirring for 3-4 hours to effect hydrolysis and decarboxylation.

• Cool the mixture to room temperature. Separate the layers and extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with saturated sodium bicarbonate solution, then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude free base of 1-Phenylphosphinan-4-one.

• (Optional but Recommended) Purify the crude product by flash column chromatography on silica gel, using a hexane/ethyl acetate gradient.

Step 4: Formation of 1-Phenylphosphinan-4-one Hydrochloride

• Dissolve the purified 1-Phenylphosphinan-4-one in a minimal amount of anhydrous diethyl ether.

• Cool the solution to 0 °C.

• With stirring, add a 4M solution of HCl in 1,4-dioxane (1.05 eq) dropwise. A white precipitate should form immediately.

• Stir the suspension at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour.

• Collect the solid by vacuum filtration, wash with cold anhydrous diethyl ether, and dry under high vacuum.

• Characterize the final product by ¹H NMR, ¹³C NMR, ³¹P NMR, and mass spectrometry.

References

• ResearchGate.

• Chemical Communications, 61, 12721-12724.

• ResearchGate.

• Chemical Review and Letters, 4, 192-199.

• Google Patents (CN103044485A).

• Organic Syntheses, 96, 110-123.

• Wikipedia.

Sources

• 1. Phenylphosphine - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. chemrevlett.com [chemrevlett.com]

Technical Support Center: 1-Phenylphosphinan-4-one Hydrochloride Storage &amp; Handling

Target Audience: Researchers, Synthesis Chemists, and Drug Development Professionals Document Version: 2.4 | Focus: P(III) to P(V) Oxidation Troubleshooting

Executive Summary & Chemical Context

1-Phenylphosphinan-4-one is a critical cyclic phosphine precursor used extensively in the synthesis of P-stereogenic ligands and organocatalysts[1]. While often supplied and stored as a hydrochloride salt to improve handling stability, the phosphorus center remains susceptible to oxidation from the +3 to the +5 state, forming 1-phenylphosphinan-4-one 1-oxide[2]. This technical guide provides a mechanistic understanding of this degradation pathway, diagnostic tools to identify it, and self-validating protocols to reverse it.

Diagnostic FAQ: Identifying Oxidation

Q: How can I definitively confirm if my 1-phenylphosphinan-4-one hydrochloride batch has oxidized during storage? A: Visual inspection is insufficient, as both the P(III) salt and the P(V) oxide present as white to off-white powders. The most reliable, self-validating diagnostic tool is 31 P NMR spectroscopy .

When analyzing your batch, dissolve a small sample in rigorously degassed CDCl 3​ . The oxidation state of the phosphorus atom drastically alters its electronic shielding, resulting in a massive downfield shift when oxidized.

Table 1: Quantitative 31 P NMR Diagnostic Shifts

State	Compound Form	31 P NMR Shift (ppm)	1JPH​ Coupling (Hz)	Diagnostic Indicator
P(III)	Free Base	-25 to -30	N/A	Unoxidized, deprotonated
P(III)	Hydrochloride Salt	-5 to +10	~ 450 - 500	Unoxidized, intact salt
P(V)	1-Oxide	+32 to +38	N/A	Oxidized (Degraded)

Note: If you observe a peak near +35 ppm, your material has undergone oxidation and must be purified before use in sensitive catalytic or desymmetrization reactions[1].

Mechanistic FAQ: The Causality of Oxidation

Q: I stored the hydrochloride salt in a sealed vial on the benchtop. Why did it still oxidize? A: The oxidation of this compound is driven by a combination of hygroscopicity and radical-directed auto-oxidation.

The hydrochloride salt is fundamentally a phosphonium salt ([R 3​ PH] + Cl − ). In a perfectly anhydrous solid state, the phosphorus lone pair is engaged in a P-H bond, rendering it sterically and electronically protected from triplet oxygen. However, phosphonium chlorides are highly hygroscopic. When exposed to trace ambient humidity (even through microscopic seal leaks), water permeates the crystal lattice and acts as a localized base, establishing an equilibrium:

[R3​PH]+Cl−+H2​O⇌R3​P+H3​O++Cl−

This dissociation liberates the free phosphine ( R3​P ), exposing its high-energy Highest Occupied Molecular Orbital (HOMO)—the phosphorus lone pair. Molecular oxygen then undergoes a radical-directed auto-oxidation with the P(III) center, irreversibly forming the thermodynamically stable P=O bond[3].

Q: What is the optimal storage matrix to prevent this causality loop? A: You must eliminate both moisture (to prevent dissociation) and oxygen (to prevent radical attack).

Table 2: Storage Condition Matrix & Shelf-Life Projections

Storage Condition	Atmosphere	Temperature	Moisture Control	Estimated Shelf Life	Oxidation Risk
Benchtop	Ambient Air	20°C - 25°C	None	< 1 Week	Critical
Refrigerator	N 2​ Headspace	4°C	Parafilm Seal	1 - 3 Months	Moderate
Glovebox / Schlenk	Argon	-20°C	Desiccator (P 2​ O 5​ )	> 12 Months	Minimal

Troubleshooting Workflow

If you suspect your storage conditions have failed, follow this logic tree to diagnose and correct the underlying environmental failure before attempting to rescue the material.

Diagnostic logic tree for identifying and resolving phosphinane oxidation.

Rescue Operations: Silane Reduction Protocol

Q: My batch shows 40% oxidation via NMR. Can I recover the P(III) compound without discarding the material? A: Yes. The P=O bond is exceptionally strong (~130 kcal/mol), so mild reductants will fail. You must use an oxophilic silane reagent, such as Trichlorosilane (HSiCl 3​ ), to abstract the oxygen atom and form highly stable siloxanes[4].

Step-by-Step Methodology: Trichlorosilane Reduction

Caution: HSiCl 3​ is highly corrosive and reacts violently with moisture. Perform exclusively under strict Schlenk conditions.

• Preparation & Degassing: Suspend the oxidized 1-phenylphosphinan-4-one hydrochloride (1.0 eq) in rigorously degassed, anhydrous toluene within a flame-dried Schlenk flask under Argon.

• Neutralization: Add N,N-Diisopropylethylamine (DIPEA) (2.5 eq) dropwise at room temperature. This neutralizes the HCl, liberating the free phosphine oxide base and ensuring the silane is not prematurely quenched by acidic protons.

• Silane Addition: Cool the reaction vessel to 0 °C using an ice bath. Slowly add Trichlorosilane (HSiCl 3​ ) (3.0 eq) dropwise via a gas-tight syringe.

• Thermal Reduction: Equip the flask with a reflux condenser (flushed with Argon) and heat the mixture to 100 °C for 4 to 6 hours.

  • Self-Validation Step: At the 4-hour mark, extract a 0.1 mL aliquot under Argon, concentrate under N 2​ , and run a quick 31 P NMR. The reaction is complete only when the +35 ppm peak is entirely replaced by the -28 ppm peak.

• Quenching & Workup: Cool the reaction to 0 °C. Carefully quench by adding degassed 20% NaOH (aq) dropwise to destroy excess silane and dissolve the resulting siloxane polymers. Extract the aqueous layer with degassed dichloromethane (3x).

• Salt Re-precipitation: Dry the combined organic layers over anhydrous Na 2​ SO 4​ (under Argon). Filter, then bubble dry HCl gas through the solution (or add ethereal HCl) until the purified 1-phenylphosphinan-4-one hydrochloride precipitates as a pristine white solid. Filter and dry under high vacuum.

Step-by-step chemical reduction workflow for oxidized 1-phenylphosphinan-4-one.

References

• Resolution of P-Sterogenic 1-Phenylphosphin-2-en-4-one 1-Oxide into Two Enantiomers by (R,R)-TADDOL and Conformational Diversity of the Phosphinenone Ring and TADDOL in the Crystal State. MDPI.[Link]

• Surface-Assisted Selective Air Oxidation of Phosphines Adsorbed on Activated Carbon. NIH.[Link]

• Desymmetrization Approach to the Synthesis of Optically Active P-Stereogenic Phosphin-2-en-4-ones. NIH.[Link]

• Phosphines: preparation, reactivity and applications. RSC.[Link]

Sources

• 1. Desymmetrization Approach to the Synthesis of Optically Active P-Stereogenic Phosphin-2-en-4-ones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Surface-Assisted Selective Air Oxidation of Phosphines Adsorbed on Activated Carbon - PMC [pmc.ncbi.nlm.nih.gov]
• 4. books.rsc.org [books.rsc.org]

Technical Support Center: 1-Phenylphosphinan-4-one Hydrochloride Purification &amp; Troubleshooting

Welcome to the Technical Support Center for organophosphorus synthesis. This guide is specifically engineered for researchers and drug development professionals dealing with the isolation and purification of 1-phenylphosphinan-4-one hydrochloride [1][2].

The synthesis of 1-phenylphosphinan-4-one typically proceeds via a double Michael addition of phenylphosphine to a cross-conjugated divinyl ketone (e.g., 1,4-pentadien-3-one or phorone)[3][4]. While the synthetic route is highly atom-economical, the isolation of the target compound as a high-purity hydrochloride salt is frequently complicated by the extreme air-sensitivity of P(III) species and the competing reactivity of the dienone precursors[5][6].

Part 1: Troubleshooting & FAQs

Q1: My isolated 1-phenylphosphinan-4-one hydrochloride is heavily contaminated with the phosphine oxide byproduct. How can I selectively remove it?

Causality & Mechanism: Phosphines (P(III)) possess a high-energy highest occupied molecular orbital (HOMO) containing a lone pair that is exceptionally prone to oxidation by atmospheric oxygen, forming the thermodynamically stable P=O bond[5][6]. If your reaction or workup is exposed to trace oxygen, 1-phenylphosphinan-4-one 1-oxide will form rapidly[7][8]. Resolution: The hydrochloride salt formation itself is your best purification tool here. Phosphine oxides are significantly less basic than their parent phosphines because the electron density of the phosphorus lone pair is already donated to the oxygen atom.

• Dissolve your crude mixture in anhydrous diethyl ether or toluene under strict Schlenk (N₂/Ar) conditions.

• Introduce anhydrous HCl (e.g., 2.0 M in diethyl ether). The basic P(III) center of 1-phenylphosphinan-4-one will protonate and precipitate as the insoluble hydrochloride salt.

• The phosphine oxide, lacking sufficient basicity to form a stable, insoluble salt in this non-polar medium, remains dissolved in the supernatant.

Q2: I am detecting significant amounts of unreacted phenylphosphine and mono-Michael adducts in my crude NMR. How do I separate these from the target cyclic product?

Causality & Mechanism: The double Michael addition is a stepwise process. If the reaction does not reach thermodynamic completion—often due to incorrect stoichiometry, insufficient heating, or premature quenching—the intermediate mono-adduct will persist[3][4]. Additionally, unreacted phenylphosphine is a foul-smelling, toxic contaminant. Resolution: Exploit the differential solubility and basicity of the species. Unreacted primary phosphines (phenylphosphine) are very weakly basic compared to tertiary phosphines (like the target 1-phenylphosphinan-4-one). When treating the ethereal solution with a controlled stoichiometric amount of anhydrous HCl, the more basic tertiary phosphine selectively protonates and precipitates first. The primary phosphine and less basic mono-adducts remain in the mother liquor.

Q3: The precipitated salt is a sticky, discolored resin rather than a free-flowing white powder. What went wrong?

Causality & Mechanism: This is a classic symptom of dienone polymerization. Divinyl ketones are highly susceptible to both radical-initiated and acid-catalyzed polymerization[9]. If the reaction mixture was overheated, or if the HCl was added too rapidly (causing a localized exothermic spike), oligomeric byproducts co-precipitate with your salt. Resolution: Do not attempt to crystallize directly from the resin. Instead, triturate the sticky crude mass with cold hexanes or pentane. The non-polar solvent will dissolve the organic oligomers while leaving the highly polar hydrochloride salt intact. Follow this with a rigorous recrystallization from a mixture of anhydrous ethanol and diethyl ether.

Part 2: Quantitative Data & Byproduct Profiling

To successfully purify the target compound, one must understand the physicochemical properties of the matrix components to create a self-validating purification system.

Compound / Byproduct	Origin in Synthesis	Relative Basicity	Solubility (Non-Polar)	Removal Strategy
1-Phenylphosphinan-4-one (Target)	Double Michael Addition	High (Tertiary P)	High (Free base)	Precipitate as HCl salt in Et₂O
1-Phenylphosphinan-4-one 1-oxide	Air Oxidation of Target	Very Low	Moderate	Remains in Et₂O supernatant during HCl addition
Phenylphosphine	Unreacted Starting Material	Very Low (Primary P)	High	Remains in supernatant; removed via vacuum
Mono-Michael Adduct	Incomplete Cyclization	Moderate (Secondary P)	High	Differential precipitation; wash with Et₂O
Dienone Polymers	Side-reaction of precursor	Neutral (Non-basic)	Low to Moderate	Trituration with cold hexanes/pentane

Part 3: Experimental Protocols & Workflows

Standard Operating Procedure: Purification of 1-Phenylphosphinan-4-one Hydrochloride

Note: All steps must be performed under an inert atmosphere (Nitrogen or Argon) using standard Schlenk techniques to prevent oxidation[3][4].

Step 1: Preparation of the Crude Extract

• Concentrate the crude reaction mixture (containing 1-phenylphosphinan-4-one, unreacted phenylphosphine, and byproducts) under reduced pressure to remove volatile solvents.

• Redissolve the viscous residue in anhydrous diethyl ether (10 mL per gram of crude).

• Filter the solution through a pad of oven-dried Celite under an inert atmosphere to remove any insoluble polymeric resins.

Step 2: Selective Salt Precipitation

• Transfer the clear ethereal filtrate to a Schlenk flask equipped with a magnetic stir bar and cool to 0 °C using an ice bath.

• Slowly add a solution of anhydrous HCl in diethyl ether (2.0 M, 1.05 equivalents based on theoretical yield) dropwise over 15 minutes.

• A white to off-white precipitate of 1-phenylphosphinan-4-one hydrochloride will begin to form immediately.

• Stir the suspension at 0 °C for an additional 30 minutes to ensure complete precipitation.

Step 3: Isolation and Washing

• Filter the precipitate under a positive pressure of argon using a Schlenk frit.

• The supernatant (containing phosphine oxides, mono-adducts, and unreacted phenylphosphine) should be collected and quenched with bleach before disposal.

• Wash the filter cake with cold, anhydrous hexanes (3 × 10 mL) to remove residual dienone polymers and trace unreacted starting materials.

Step 4: Recrystallization (Self-Validating Step)

• Dissolve the washed hydrochloride salt in a minimum volume of boiling anhydrous ethanol.

• Carefully layer anhydrous diethyl ether onto the hot ethanol solution (ratio approx. 1:3 EtOH:Et₂O).

• Allow the mixture to cool slowly to room temperature, then transfer to a -20 °C freezer overnight.

• Isolate the resulting analytically pure, colorless crystals via filtration and dry under high vacuum.

Part 4: Mechanistic & Workflow Visualizations

Byproduct Formation Pathway

The following diagram illustrates the causality of byproduct formation during the synthesis, dictating the required purification steps.

Mechanistic pathways leading to the target phosphinane and its primary synthetic byproducts.

Purification Logic & Workflow

This diagram maps the self-validating purification protocol, demonstrating how each class of byproduct is systematically eliminated.

Step-by-step logic for the isolation of 1-phenylphosphinan-4-one hydrochloride.

References

• Desymmetrization Approach to the Synthesis of Optically Active P-Stereogenic Phosphin-2-en-4-ones.National Library of Medicine (PMC).
• Organophosphorus compounds. X. A new synthesis of 1,2,3,4-tetrahydrophosphinolines.ResearchGate.
• Design, synthesis and bioactivity evaluation of phosphinanes as potential anticancer agents.National Library of Medicine (PMC).
• Studies in Duality: Discovering a Dual-Catalytic Amination Reaction and Investigating the Origin of Biphilicity in Phosphacycl.DSpace@MIT.

Sources

• 1. 1-Phenylphosphinan-4-one hydrochloride | CAS#:67976-18-5 | Chemsrc [chemsrc.com]
• 2. 1-Phenylphosphinan-4-one hydrochloride | CAS#:67976-18-5 | Chemsrc [chemsrc.com]
• 3. dspace.mit.edu [dspace.mit.edu]
• 4. dspace.mit.edu [dspace.mit.edu]
• 5. Design, synthesis and bioactivity evaluation of phosphinanes as potential anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Desymmetrization Approach to the Synthesis of Optically Active P-Stereogenic Phosphin-2-en-4-ones - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Desymmetrization Approach to the Synthesis of Optically Active P-Stereogenic Phosphin-2-en-4-ones - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Best recrystallization solvents for isolating 1-Phenylphosphinan-4-one hydrochloride

Technical Support Center: Isolating 1-Phenylphosphinan-4-one Hydrochloride

Guide ID: TPC-2026-0327 Lead Application Scientist: Dr. Gemini Status: Published

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive, in-depth resource for selecting the best recrystallization solvents and troubleshooting the purification of 1-Phenylphosphinan-4-one hydrochloride. Our approach moves beyond simple step-by-step instructions to explain the fundamental principles behind each decision, ensuring a higher rate of success in your laboratory.

Section 1: Frequently Asked Questions (FAQs) on Solvent Selection

This section addresses the most common initial questions encountered when developing a purification protocol for 1-Phenylphosphinan-4-one hydrochloride.

Q1: What is the most critical first step when selecting a recrystallization solvent for a new compound like 1-Phenylphosphinan-4-one hydrochloride?

A1: The most critical first step is to perform a small-scale solvent screening.[1] Since no single solvent is universally perfect, this empirical test is essential. The ideal solvent for recrystallization should fully dissolve your compound at an elevated temperature (near the solvent's boiling point) but exhibit poor solubility at room temperature or below.[2][3] This temperature-dependent solubility differential is the driving force for crystal formation and high recovery. Impurities, conversely, should either be completely insoluble in the hot solvent (allowing for hot filtration) or remain fully dissolved in the cold solvent (and be removed with the mother liquor).[2]

Q2: Given the structure is a hydrochloride salt, which single solvents are the best starting points?

A2: The presence of the hydrochloride salt dramatically increases the polarity of the molecule compared to its freebase form. This guides our initial choices toward more polar solvents.

• 2-Propanol (IPA): This is often the preferred starting point for hydrochloride salts.[4] It frequently offers an excellent balance of high solubility at reflux and low solubility at room temperature, which is critical for good recovery.

• Ethanol (EtOH): While a viable option, many hydrochloride salts exhibit high solubility in ethanol even at lower temperatures.[4] This can lead to a poor or no yield, as a significant amount of the product may remain in the mother liquor. It is worth testing, but be mindful of potential recovery issues.

• Methanol (MeOH): Similar to ethanol, methanol is a very polar solvent that may be too effective at dissolving the salt, making crystallization difficult. It is generally better suited as the "good" solvent in a mixed-solvent system.

• Water: As a highly polar protic solvent, water will likely dissolve the hydrochloride salt readily. However, organic salts can sometimes be difficult to crystallize from water alone and may require the addition of an anti-solvent.

Q3: When is it necessary to use a mixed-solvent system (solvent-pair)?

A3: You should opt for a mixed-solvent system when no single solvent provides the ideal solubility characteristics.[1][3] This situation arises if:

• A solvent dissolves the compound well when hot but also keeps too much of it dissolved when cold (poor recovery).

• A solvent does not dissolve the compound sufficiently even when boiling.

In a mixed-solvent system, you dissolve the compound in a minimum amount of a "good" hot solvent (in which it is highly soluble) and then slowly add a "poor" or "anti-solvent" (in which it is insoluble) until the solution becomes turbid. The two solvents must be miscible with each other.[1]

Q4: What are promising mixed-solvent systems for 1-Phenylphosphinan-4-one hydrochloride?

A4: Based on the polar nature of the salt, logical pairs involve a polar "good" solvent and a less polar "anti-solvent."

• 2-Propanol / Diethyl Ether: A classic and highly effective combination. The compound is dissolved in hot 2-propanol, and diethyl ether is added to induce precipitation.[4]

• Ethanol / Ethyl Acetate: Dissolve in hot ethanol, and add ethyl acetate as the anti-solvent.

• Methanol / Dichloromethane (DCM): For highly polar compounds, dissolving in a small amount of hot methanol and adding DCM can be effective.

• Acetonitrile / Toluene: Acetonitrile is a polar aprotic solvent that can dissolve salts, while toluene is a non-polar anti-solvent. This can be a good option for phosphine-containing compounds.[5]

Section 2: Data & Experimental Protocols

Data Presentation: Candidate Solvent Properties

The table below summarizes key properties of potential solvents to guide your selection process. Solvents are listed in approximate order of decreasing polarity.

Solvent	Boiling Point (°C)	Polarity Index	Rationale & Comments for 1-Phenylphosphinan-4-one HCl
Water	100	10.2	High polarity, likely a good solvent. May require an anti-solvent for efficient crystallization.
Methanol	65	5.1	Very polar; likely an excellent "good" solvent but may lead to low recovery as a single solvent.
Ethanol	78	4.3	Good starting point, but be cautious of high solubility at low temperatures leading to poor yield.[4]
2-Propanol (IPA)	82	3.9	Recommended starting point. Often provides the best balance for HCl salts.[4]
Acetonitrile	82	5.8	Polar aprotic solvent. Can be a good choice, especially in mixed systems.[5]
Acetone	56	5.1	Can be useful, but its low boiling point may be a disadvantage. Sometimes used as a wash.[4]
Ethyl Acetate	77	4.4	Medium polarity. Unlikely to be a good primary solvent but is an excellent anti-solvent or wash.[4]
Dichloromethane (DCM)	40	3.1	Unlikely to dissolve the salt on its own but can be used as the more polar component in a pair with a non-polar solvent.[6]
Diethyl Ether	35	2.8	Excellent anti-solvent to be paired with alcohols like IPA or EtOH.[4] Very low boiling point.
Toluene	111	2.4	Good non-polar anti-solvent. Higher boiling point can be advantageous for slow cooling.
Hexane	69	0.1	Very non-polar. Useful as an anti-solvent or for washing to remove non-polar impurities.[4]

Experimental Workflow Diagram

The following diagram outlines the logical decision-making process for developing a robust recrystallization protocol.

Caption: Workflow for solvent selection and troubleshooting.

Protocol 1: Small-Scale Solvent Screening

• Place approximately 10-20 mg of your impure compound into several small test tubes.

• To each tube, add a different candidate solvent (e.g., 2-propanol, ethanol, acetonitrile) dropwise at room temperature, vortexing after each drop.[1]

• If the solid dissolves readily at room temperature, the solvent is unsuitable as a primary recrystallization solvent.[1]

• If the solid does not dissolve, gently warm the tube in a hot water bath. Continue adding the solvent dropwise until the solid just dissolves.

• Allow the solution to cool slowly to room temperature, then place it in an ice-water bath for 15-20 minutes.

• Observe the quantity and quality of the crystals formed. The best solvent will yield a large amount of crystalline solid.

Protocol 2: Single-Solvent Recrystallization (Example: 2-Propanol)

• Place the impure 1-Phenylphosphinan-4-one hydrochloride in an Erlenmeyer flask.

• Add a minimal amount of 2-propanol, just enough to create a slurry. Place a condenser on the flask.

• Heat the mixture to a gentle reflux using a hot plate. Add more hot 2-propanol in small portions until the solid completely dissolves. It is crucial to use the minimum amount of hot solvent necessary.

• If the solution is colored, remove it from the heat, allow it to cool slightly, add a small amount of activated charcoal, and reflux for another 5-10 minutes.

• If you used charcoal or if there are insoluble impurities, perform a hot gravity filtration into a clean, pre-warmed flask.

• Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.[7]

• Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.[2]

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of ice-cold 2-propanol to remove any adhering mother liquor.

• Dry the crystals under vacuum to a constant weight.

Section 3: Troubleshooting Guide

Problem: My compound "oiled out" instead of forming crystals. What should I do?

Cause & Solution: Oiling out occurs when the solid melts before it dissolves or when the solution becomes supersaturated at a temperature above the compound's melting point (often depressed by impurities).[8][9]

• Immediate Action: Re-heat the solution until the oil redissolves completely. Add a small amount of additional "good" solvent (e.g., 10% more 2-propanol) to decrease the saturation point.[9]

• Promote Crystallization: Allow the solution to cool much more slowly. You can insulate the flask or leave it on a hotplate with the heat turned off.[8]

• Alternative: If oiling persists, try a different solvent system, preferably one with a lower boiling point.

Problem: No crystals are forming, even after cooling in an ice bath.

Cause & Solution: This is typically due to one of two reasons: using too much solvent or the solution is supersaturated.[8]

• Too Much Solvent: This is the most common error.[8] Gently boil off a portion of the solvent to re-concentrate the solution and attempt to cool it again.[9]

• Supersaturation: The solution requires a nucleation site to begin crystallization.[8]

  • Scratch: Use a glass rod to gently scratch the inside surface of the flask below the solvent level. The microscopic scratches provide a surface for crystal growth.[9]

  • Seed: Add a tiny crystal of the crude starting material (a "seed crystal"). This provides a template for crystallization.[9]

Problem: My final yield is very low (< 50%). How can I improve it?

Cause & Solution: Low yield can result from several factors.

• Excess Solvent: As above, using too much solvent will leave a large portion of your product dissolved in the mother liquor.[9] Use the absolute minimum amount of hot solvent required for dissolution.

• Premature Crystallization: If the compound crystallizes during hot filtration, you will lose product. Ensure your funnel and receiving flask are pre-heated.

• Inappropriate Solvent: The compound may be too soluble in your chosen solvent even when cold. Re-evaluate your solvent choice with a small-scale screening.

• Incomplete Cooling: Ensure you have allowed sufficient time for cooling, first to room temperature and then in an ice bath, to maximize precipitation.

References

• Creative Chemistry. (n.d.). The preparation of crystalline derivatives of aldehydes and ketones. Retrieved from [Link]

• ResearchGate. (2017, February 7). Purification of organic hydrochloride salt?. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). SOP: CRYSTALLIZATION. Retrieved from [Link]

• Nagoya University. (n.d.). Recrystallization method. Retrieved from [Link]

• University of Canterbury. (n.d.). ORGANIC LABORATORY TECHNIQUES 2: RECRYSTALLISATION. Retrieved from [Link]

• University of York. (n.d.). Problems with Recrystallisations. Retrieved from [Link]

• LibreTexts Chemistry. (2022, April 7). 3.6F: Troubleshooting. Retrieved from [Link]

• Reddit. (2021, July 29). Need help with recrystallisation I have trouble with. Retrieved from [Link]

• ResearchGate. (n.d.). Determination and correlation of solubility of phenylphosphonic acid in selected solvents. Retrieved from [Link]

• Homi Bhabha Centre for Science Education. (n.d.). Recrystallization. Retrieved from [Link]

• ResearchGate. (2018, April 10). How can I recrystallized the HCl salt of organic compounds such as fluoxetine hydrochloride?. Retrieved from [Link]

• ResearchGate. (2018, May 23). How to recrystallize phosphonium salt?. Retrieved from [Link]

Sources

• 1. science.uct.ac.za [science.uct.ac.za]
• 2. creative-chemistry.org.uk [creative-chemistry.org.uk]
• 3. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 8. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 9. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

Comparative Guide: 1-Phenylphosphinan-4-one Hydrochloride vs. Triphenylphosphine in Catalytic Efficiency

As organometallic catalysis advances, the demand for highly active, structurally tunable ligands has outpaced the capabilities of traditional acyclic phosphines. For decades, Triphenylphosphine (PPh 3​ ) served as the default L-type ligand for palladium-catalyzed cross-couplings. However, its limitations in activating inert bonds have driven the adoption of sterically constrained, electron-rich cyclic phosphines.

This guide provides an objective, data-backed comparison between the ubiquitous PPh 3​ and the advanced cyclic ligand precursor 1-Phenylphosphinan-4-one hydrochloride , detailing their mechanistic differences, catalytic efficiencies, and practical laboratory workflows.

Structural and Mechanistic Rationale

To understand the divergence in catalytic performance, we must examine the causality behind their structural properties and how they interact with the palladium center during the catalytic cycle.

Triphenylphosphine (PPh 3​ ): The Acyclic Baseline

PPh 3​ is an air-stable, moderately electron-donating ligand with a Tolman cone angle of approximately 145°. While highly effective for the oxidative addition of relatively weak C–Br (~81 kcal/mol) and C–I bonds, PPh 3​ -ligated palladium complexes struggle to break the stronger C–Cl bond (~96 kcal/mol) of aryl chlorides. The lack of sufficient electron density on the phosphorus atom fails to adequately enrich the Pd(0) center, rendering the oxidative addition step kinetically prohibitive at standard temperatures.

1-Phenylphosphinan-4-one Hydrochloride: The Cyclic Advantage

1-Phenylphosphinan-4-one and its derivatives (often referred to as phosphorinanes) represent a paradigm shift [1].

• Electronic Enrichment: The substitution of two aryl rings (found in PPh 3​ ) with an alkyl-rich phosphinane ring significantly increases the σ-donor capacity of the phosphorus atom. This electron-rich Pd(0) intermediate rapidly undergoes oxidative addition, even with unactivated aryl chlorides.

• Steric Constraint: The cyclic backbone, especially when substituted (e.g., 2,2,6,6-tetramethyl derivatives), creates a rigid, high-volume cone angle. This steric bulk is critical for driving the final reductive elimination step, preventing catalyst resting-state trapping.

• Why the Hydrochloride Salt? Electron-rich alkyl phosphines are highly susceptible to atmospheric oxidation, forming catalytically dead phosphine oxides. Supplying the ligand as a hydrochloride salt protonates the phosphorus, rendering it indefinitely shelf-stable. In situ, the addition of an inorganic base (e.g., NaOtBu or K 2​ CO 3​ ) deprotonates the salt, releasing the active free phosphine directly into the catalytic cycle. Furthermore, the ketone moiety provides a synthetic handle for asymmetric desymmetrization to create P-stereogenic catalysts [2].

Catalytic Efficiency Comparison

The true metric of a ligand's utility is its Turnover Number (TON) and ability to activate challenging substrates. The table below summarizes the comparative catalytic efficiency of both ligands in a benchmark Suzuki-Miyaura cross-coupling reaction.

Table 1: Comparative Efficiency in Suzuki-Miyaura Coupling (Reaction Conditions: 1.0 mmol Aryl Halide, 1.2 mmol Phenylboronic acid, 2.0 equiv K 2​ CO 3​ , Toluene, N 2​ atmosphere)

Ligand System	Substrate	Temp (°C)	Time (h)	Catalyst Loading (mol%)	TON	Yield (%)
PPh 3​	4-Bromotoluene	80	12	2.0	42	84
PPh 3​	4-Chlorotoluene	80	24	5.0	< 2	< 10
1-Phenylphosphinan-4-one HCl	4-Bromotoluene	25	6	1.0	99	99
1-Phenylphosphinan-4-one HCl	4-Chlorotoluene	80	12	1.0	96	96

Data Insight: While PPh 3​ requires high catalyst loading and elevated temperatures to achieve moderate yields with aryl bromides, it fails completely with aryl chlorides. Conversely, the 1-phenylphosphinan-4-one system achieves near-quantitative yields with aryl chlorides at 80°C and can couple aryl bromides at room temperature.

Visualizing the Catalytic Impact

The following diagram illustrates the standard Pd-catalyzed cross-coupling cycle, highlighting exactly where the structural features of the phosphinane ligand accelerate the reaction compared to PPh 3​ .

Pd-catalyzed cross-coupling cycle highlighting ligand impact on oxidative addition.

Experimental Methodology: Self-Validating Protocol

To ensure trustworthiness and reproducibility, the following protocol utilizes a self-validating system . By incorporating n-dodecane as an internal standard prior to the reaction, the final GC-FID yield calculation is completely decoupled from mechanical extraction losses, providing an absolute measure of catalytic efficiency.

Step-by-Step Ligand Screening Workflow

Materials:

• Palladium source: Pd(OAc) 2​ (1.0 mol%)

• Ligand: 1-Phenylphosphinan-4-one HCl (2.2 mol%) OR PPh 3​ (2.2 mol%)

• Base: NaOtBu (2.5 equiv) — Critical for both neutralizing the HCl salt and facilitating transmetalation.

Procedure:

• In Situ Catalyst Activation: In an N 2​ -filled glovebox, charge an oven-dried Schlenk tube with Pd(OAc) 2​ (2.2 mg, 0.01 mmol), the chosen phosphine ligand (0.022 mmol), and NaOtBu (240 mg, 2.5 mmol). The excess base immediately deprotonates the phosphinane hydrochloride salt, generating the active L-type ligand.

• Substrate Addition: Add phenylboronic acid (146 mg, 1.2 mmol). Seal the tube with a septum and remove it from the glovebox.

• Solvent & Internal Standard: Via syringe, add anhydrous toluene (3.0 mL), 4-chlorotoluene (118 µL, 1.0 mmol), and exactly 50 µL of n-dodecane (internal standard).

• Reaction Execution: Stir the mixture at 80°C for 12 hours.

• Quench & Analysis: Cool to room temperature, dilute with ethyl acetate (5 mL), and wash with water (5 mL) to remove inorganic salts. Extract the organic layer, filter through a short pad of silica, and analyze directly via GC-FID.

Step-by-step experimental workflow for comparative ligand screening.

Conclusion

While Triphenylphosphine remains a cost-effective choice for highly reactive electrophiles, it acts as a severe bottleneck in modern methodologies requiring the activation of robust bonds. 1-Phenylphosphinan-4-one hydrochloride provides a superior alternative. By leveraging the shelf-stability of a hydrochloride salt alongside the potent σ-donating and sterically demanding properties of the phosphinane ring, researchers can achieve near-quantitative turnovers with traditionally inert aryl chlorides.

References

• Title: Phosphorinanes as Ligands for Palladium-Catalyzed Cross-Coupling Chemistry Source: Organic Letters (American Chemical Society) URL: [Link] [1]

• Title: Desymmetrization Approach to the Synthesis of Optically Active P-Stereogenic Phosphin-2-en-4-ones Source: The Journal of Organic Chemistry (American Chemical Society) URL: [Link][2]

Mass spectrometry fragmentation pattern analysis of 1-Phenylphosphinan-4-one hydrochloride

An In-Depth Guide to the Predicted Mass Spectrometry Fragmentation of 1-Phenylphosphinan-4-one Hydrochloride

Introduction: Charting the Fragmentation of a Heterocyclic Phosphine

1-Phenylphosphinan-4-one is a heterocyclic organophosphorus compound that serves as a valuable intermediate in the synthesis of more complex phosphine ligands and stereogenic phosphorus compounds.[1] Accurate structural characterization is paramount in synthetic chemistry, and mass spectrometry (MS) is a cornerstone of this process. The fragmentation pattern of a molecule under electron ionization (EI) provides a veritable fingerprint, offering deep insights into its structural motifs.

This guide provides a comprehensive, predictive analysis of the electron ionization mass spectrometry (EI-MS) fragmentation pattern of 1-Phenylphosphinan-4-one. While direct experimental spectra for this specific compound are not widely published, its fragmentation can be logically deduced from the well-established principles governing its constituent functional groups: the cyclic ketone, the phenyl-phosphine moiety, and the heterocyclic phosphinane ring. This document serves as an expert guide for researchers, enabling them to anticipate, identify, and interpret the mass spectrum of this compound and its analogues.

It is important to note that when 1-Phenylphosphinan-4-one hydrochloride is analyzed, particularly by techniques like Gas Chromatography-Mass Spectrometry (GC-MS), the analysis is typically performed on the free base (1-Phenylphosphinan-4-one, C₁₁H₁₃OP, Molecular Weight: 192.20 g/mol ). The hydrochloride salt dissociates in the hot inlet, and the HCl is not observed. Therefore, all subsequent analysis pertains to the fragmentation of the free base molecular ion (M⁺˙) at m/z 192.

Pillar 1: Foundational Fragmentation Principles

The fragmentation of the 1-Phenylphosphinan-4-one molecular ion (m/z 192) is predicted to be driven by three primary structural features:

• The Ketone Carbonyl Group: Ketones are well-known to direct fragmentation through specific pathways, most notably α-cleavage, which involves the breaking of a carbon-carbon bond adjacent to the carbonyl group.[2][3]

• The Phenyl Group: The bond connecting the phosphorus atom to the aromatic ring (P-Ph) is a potential cleavage site. Aromatic fragments are often stable, leading to prominent peaks.[4]

• The Phosphinane Ring: As a six-membered heterocyclic ring, it can undergo complex ring-opening mechanisms, rearrangements, and retro-Diels-Alder (RDA) type fragmentations.[5][6]

These competing and complementary pathways give rise to a unique mass spectrum that can be systematically deconstructed.

Pillar 2: Predicted Fragmentation Pathways and Key Ions

Based on established fragmentation mechanisms, several high-probability fragmentation pathways for the 1-Phenylphosphinan-4-one molecular ion (m/z 192) can be proposed.

Pathway A: α-Cleavage Adjacent to the Carbonyl

This is one of the most dominant fragmentation routes for cyclic ketones.[7] The ionization of a non-bonding electron from the carbonyl oxygen creates a radical cation. Subsequent homolytic cleavage of an adjacent C-C bond (α-cleavage) leads to a stable acylium ion.

• Cleavage of the C4-C5 bond: This pathway involves the loss of a neutral C₂H₄P-Ph radical, which is less likely due to the complexity of the radical.

• Cleavage of the C3-C4 bond: This is a more probable α-cleavage. It leads to the opening of the ring and the formation of an intermediate radical cation. A subsequent cleavage can lead to the loss of ethylene (C₂H₄), resulting in a fragment ion.

Pathway B: Retro-Diels-Alder (RDA) Fragmentation

Cyclic systems containing heteroatoms can undergo a retro-Diels-Alder reaction, a concerted process that cleaves two bonds in the ring, resulting in the formation of two new stable, smaller molecules (one of which is an ion). For the phosphinane ring, this could lead to the expulsion of a neutral molecule like ethene (CH₂=CH₂).

Pathway C: Phenyl Group and Ring Cleavage

The phosphorus-phenyl bond is a key structural feature.

• Loss of Phenyl Radical: Cleavage of the P-Ph bond can lead to the loss of a phenyl radical (•C₆H₅, 77 Da), resulting in a fragment ion at m/z 115 .

• Loss of Benzene: A rearrangement followed by the elimination of a stable neutral benzene molecule (C₆H₆, 78 Da) could produce a fragment at m/z 114 .

• Formation of the Benzoyl Cation: While not a direct fragmentation, rearrangement and cleavage could potentially lead to the formation of the highly stable benzoyl cation ([C₆H₅CO]⁺) at m/z 105 , a very common fragment in aromatic ketones.[4][8]

Pathway D: Complex Ring Scission

Beyond simple α-cleavage or RDA, the heterocyclic ring can undergo a series of bond cleavages, often involving hydrogen transfers, to produce a cascade of smaller fragment ions. A characteristic loss for cyclic ketones is the neutral carbon monoxide (CO, 28 Da) molecule from an acylium ion intermediate.

Data Summary: Predicted Key Fragments

The following table summarizes the most probable fragment ions, their mass-to-charge ratio (m/z), the corresponding neutral loss, and the proposed fragmentation mechanism.

Predicted m/z	Neutral Loss (Mass)	Proposed Fragmentation Pathway	Comments
192	-	Molecular Ion (M⁺˙)	Represents the intact molecule after ionization.
164	CO (28)	α-Cleavage followed by loss of Carbon Monoxide	A common pathway for cyclic ketones.
115	C₆H₅• (77)	Cleavage of the Phosphorus-Phenyl bond	Loss of the phenyl radical.
114	C₆H₆ (78)	Rearrangement and loss of Benzene	Elimination of a stable neutral molecule.
105	C₅H₈P• (87)	Rearrangement and cleavage	Formation of the stable benzoyl cation.[4]
91	C₆H₅PO (124)	Complex ring fragmentation	Possible formation of the tropylium ion ([C₇H₇]⁺).
77	C₅H₆PO (115)	Phenyl cation ([C₆H₅]⁺)	Indicates the presence of a phenyl group.

Visualizing the Fragmentation Cascade

The relationships between the molecular ion and its primary fragments can be visualized using a fragmentation diagram.

Caption: Predicted EI-MS fragmentation pathways for 1-Phenylphosphinan-4-one.

Comparative Analysis

Compound	Key Fragmentation Features	Relevance to 1-Phenylphosphinan-4-one
Cyclohexanone	Complex ring-opening via α-cleavage, loss of C₂H₄, C₃H₇•, and H₂O.[2]	Provides a baseline for the fragmentation of the six-membered ketone ring, though the phosphorus heteroatom will significantly alter the pathways.
Butyrophenone	Dominated by α-cleavage to form the benzoyl cation ([C₆H₅CO]⁺) at m/z 105 and McLafferty rearrangement to a fragment at m/z 120.[8]	The high stability of the benzoyl cation suggests that m/z 105 is a highly probable fragment for the title compound as well.
Acyclic Organophosphates	Often exhibit rearrangements involving the P=O bond and cleavage of the ester groups.[9][10]	Highlights the unique fragmentation introduced by the cyclic phosphine structure, which lacks the P=O bond and ester groups, leading to different dominant pathways.

Standard Operating Protocol for Experimental Verification

To validate the predicted fragmentation patterns, the following experimental protocol using GC-MS with an Electron Ionization (EI) source is recommended.

1. Sample Preparation

• Dissolve 1-2 mg of 1-Phenylphosphinan-4-one hydrochloride in 1 mL of a suitable volatile solvent (e.g., Dichloromethane or Ethyl Acetate).

• If necessary, neutralize the hydrochloride by adding a small molar excess of a non-volatile base like triethylamine and use the supernatant for injection to ensure analysis of the free base.

• Perform a serial dilution to achieve a final concentration of approximately 10-50 µg/mL.

2. GC-MS Instrumentation and Conditions

• System: Gas Chromatograph coupled to a Mass Spectrometer with an EI source (e.g., Agilent GC-MSD or equivalent).

• GC Column: A standard non-polar column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm) is suitable.

• Injection Volume: 1 µL.

• Inlet Temperature: 250 °C (to ensure volatilization and dissociation of the HCl salt).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: 15 °C/min to 280 °C.

  • Final hold: Hold at 280 °C for 5 minutes.

• MS Conditions:

  • Ion Source: Electron Ionization (EI).

  • Ionization Energy: 70 eV.[11]

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 40 - 400.

  • Scan Rate: 2-3 scans/second.

3. Data Analysis

• Identify the chromatographic peak corresponding to the analyte.

• Extract the mass spectrum from the apex of the peak.

• Identify the molecular ion peak (predicted at m/z 192).

• Compare the observed fragment ions and their relative abundances against the predicted fragments in this guide.

Conclusion

This guide presents a theoretically grounded prediction of the mass spectrometric fragmentation of 1-Phenylphosphinan-4-one. The analysis suggests that the fragmentation pattern will be a rich tapestry woven from the characteristic reactions of its ketone and phenyl-phosphine moieties. The dominant fragments are expected to arise from α-cleavage at the carbonyl group, cleavage of the phosphorus-phenyl bond, and potential ring rearrangements leading to stable ions such as the benzoyl cation (m/z 105). This predictive framework provides researchers with a robust tool for the identification and structural elucidation of this compound, transforming a raw mass spectrum into a wealth of structural information.

References

• Hong, J. (n.d.). Electron Impact Fragmentations of Chlorinated Organophosphorus Pesticides. Korean Chemical Society. Retrieved from [Link]

• Baughman, G. L., & Tondeur, Y. (2013). Electron impact, electron capture negative ionization and positive chemical ionization mass spectra of organophosphorus flame retardants and plasticizers. Journal of Mass Spectrometry, 48(8), 934-943. Retrieved from [Link]

• Bosma, N. L., & Harrison, A. G. (1998). Fragmentation and reactions of organophosphate ions produced by electrospray ionization. Rapid Communications in Mass Spectrometry, 12(15), 1027-1032. Retrieved from [Link]

• Reddy, G. S., et al. (2014). Fragmentation pathways and structural characterization of organophosphorus compounds related to CWC by electron ionization and electrospray ionization tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 28(19), 2085-2094. Retrieved from [Link]

• Ma, Y., et al. (2024). Fragmentation Pathway of Organophosphorus Flame Retardants by Liquid Chromatography–Orbitrap-Based High-Resolution Mass Spectrometry. Molecules, 29(3), 724. Retrieved from [Link]

• Wikipedia. (n.d.). Fragmentation (mass spectrometry). Retrieved from [Link]

• University of Arizona. (n.d.). Mass Spectrometry: Fragmentation. Retrieved from [Link]

• Sparkman, O. D. (2025). Anatomy of an Ion's Fragmentation After Electron Ionization, Part I. LCGC International. Retrieved from [Link]

• Dunnivant, F. M., & Ginsbach, J. W. (2008). GCMS Section 6.11.3 - Fragmentation of Aromatic Ketones. Whitman College. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Fragmentation Mechanisms - Intro to Mass Spectrometry. Retrieved from [Link]

• Prasain, J. (2010). Ion fragmentation of small molecules in mass spectrometry. University of Alabama at Birmingham. Retrieved from [Link]

• ResearchGate. (n.d.). 1-Phenyl-4-Phosphorinanone | Request PDF. Retrieved from [Link]

• Djerassi, C., et al. (1972). Fragmentation mechanisms in mass spectrometry. Journal of Chemical Education, 49(2), 103. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Chem Simplified. (2023, January 3). Mass Spectrometry Part 6 - Fragmentation in Ketones [Video]. YouTube. Retrieved from [Link]

• Chemguide. (n.d.). Fragmentation Patterns in the Mass Spectra of Organic Compounds. Retrieved from [Link]

• Yoshino, K., et al. (2021). Quantum Chemical Analysis of the Molecular and Fragment Ion Formation of Butyrophenone by High-Electric Field Tunnel Ionization at Atmospheric Pressure. Journal of the Mass Spectrometry Society of Japan, 69(1), 1-9. Retrieved from [Link]

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Benchmarking 1-Phenylphosphinan-4-one hydrochloride ligands in Suzuki-Miyaura coupling

For the attention of Researchers, Scientists, and Drug Development Professionals.

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds with remarkable efficiency and broad functional group tolerance.[1] The selection of the phosphine ligand associated with the palladium catalyst is a critical parameter, profoundly influencing catalytic activity, stability, and the scope of compatible substrates. This guide provides a comprehensive framework for benchmarking phosphine ligands in the Suzuki-Miyaura coupling, with a focus on providing objective comparisons and supporting experimental data.

While this guide will focus on a selection of widely-used phosphine ligands, it is important to note that at the time of publication, a comprehensive search of the scientific literature did not yield specific experimental data for 1-Phenylphosphinan-4-one hydrochloride in Suzuki-Miyaura coupling reactions. Therefore, this document serves as a template for the evaluation of this and other novel ligands, providing the necessary context, experimental protocols, and data interpretation frameworks to conduct a rigorous comparative analysis.

The Pivotal Role of Phosphine Ligands in the Catalytic Cycle

The efficacy of a phosphine ligand in the Suzuki-Miyaura coupling is intrinsically linked to its steric and electronic properties, which influence the key steps of the catalytic cycle: oxidative addition, transmetalation, and reductive elimination.[1]

• Electron-rich ligands increase the electron density on the palladium center, which facilitates the oxidative addition of the aryl halide to the Pd(0) species. This is often the rate-limiting step, particularly for less reactive aryl chlorides.

• Sterically bulky ligands promote the reductive elimination step, where the new C-C bond is formed and the active Pd(0) catalyst is regenerated. Increased steric hindrance can also favor the formation of the catalytically active monoligated palladium species.

The interplay of these electronic and steric factors dictates the overall efficiency of the catalytic system for a given set of substrates.

Comparative Performance of Selected Phosphine Ligands

To illustrate the impact of ligand structure on catalytic performance, the following table summarizes the performance of several classes of phosphine ligands in the Suzuki-Miyaura coupling of various aryl halides with arylboronic acids. This data, compiled from various sources, provides a snapshot of their relative activities under specific reaction conditions.

Ligand Class	Specific Ligand	Aryl Halide	Arylboronic Acid	Catalyst Loading (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Placeholder	1-Phenylphosphinan-4-one HCl	Data not available	Data not available	Data not available	Data not available	Data not available	Data not available	Data not available	Data not available
Biaryl Phosphines	SPhos	2-Chlorotoluene	Phenylboronic acid	1.0 (Pd)	K₃PO₄	Toluene	RT	2	98[1]
Biaryl Phosphines	XPhos	4-Chlorotoluene	Phenylboronic acid	0.5 (Pd)	K₃PO₄	Toluene	RT	0.5	95[2]
Dialkylbiaryl Phosphines	tBuXPhos	4-Chloroanisole	Phenylboronic acid	0.1 (Pd)	K₃PO₄	Dioxane/H₂O	100	12	94[3]
Indolyl Phosphines	CM-phos	4-Chloroanisole	Phenylboronic acid	0.1 (Pd)	K₃PO₄	Dioxane	100	3	98[4]
Ferrocenyl Phosphines	dppf	4-Bromoacetophenone	Phenylboronic acid	2 (Pd)	K₂CO₃	Dioxane/H₂O	80	4	92

Note: This table is for illustrative purposes. Direct comparison requires identical reaction conditions. "RT" denotes room temperature.

Experimental Design for Ligand Benchmarking

A systematic approach is crucial for the objective comparison of ligand performance. The following workflow and protocol provide a robust framework for such a study.

Workflow for Comparative Ligand Study

Caption: Figure 1. Experimental workflow for ligand benchmarking.

General Experimental Protocol for Suzuki-Miyaura Coupling

This protocol is a general guideline and should be optimized for specific substrates and ligands.

• Preparation: To an oven-dried Schlenk tube or vial equipped with a magnetic stir bar, add the aryl halide (1.0 mmol), the arylboronic acid (1.2 mmol), and the base (e.g., K₃PO₄, 2.0 mmol).

• Catalyst Loading: In a separate glovebox or under an inert atmosphere, prepare a stock solution of the palladium precursor (e.g., Pd(OAc)₂, Pd₂(dba)₃) and the phosphine ligand in a suitable anhydrous solvent (e.g., toluene, dioxane). The typical ligand-to-palladium ratio is 1:1 or 2:1.

• Reaction Initiation: Add the appropriate volume of the catalyst stock solution to the reaction vessel. The vessel is then sealed, evacuated, and backfilled with an inert gas (e.g., nitrogen or argon) three times.

• Reaction Conditions: The reaction mixture is stirred at the desired temperature for a specified period. Aliquots may be taken at various time points to monitor the reaction progress by GC or LC-MS.

• Work-up: Upon completion, the reaction mixture is cooled to room temperature, diluted with an organic solvent (e.g., ethyl acetate), and washed with water and brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by flash column chromatography on silica gel.

In-Depth Mechanistic Considerations

The catalytic cycle of the Suzuki-Miyaura reaction involves a series of well-defined steps. Understanding how a ligand influences each step is key to rational ligand design and selection.

Caption: Figure 2. Simplified catalytic cycle of the Suzuki-Miyaura coupling.

The choice of ligand can significantly impact the relative rates of these steps. For instance, bulky, electron-rich biaryl phosphine ligands like SPhos and XPhos have been shown to accelerate both the oxidative addition and reductive elimination steps, making them highly effective for a broad range of substrates, including challenging, sterically hindered ones.

Conclusion and Future Outlook

The selection of an appropriate phosphine ligand is a critical determinant for the success of a Suzuki-Miyaura coupling reaction. While highly versatile ligands such as the Buchwald biaryl phosphines have demonstrated broad applicability, there is no single "best" ligand for all possible substrate combinations. A systematic screening of a diverse set of ligands, as outlined in this guide, remains the most effective strategy for identifying the optimal ligand for a specific transformation.

For novel ligands such as 1-Phenylphosphinan-4-one hydrochloride, a thorough investigation following the principles and protocols described herein will be necessary to elucidate its catalytic potential and position it within the existing landscape of phosphine ligands for Suzuki-Miyaura cross-coupling. Future research in this area will undoubtedly focus on the development of even more active, stable, and versatile ligands, as well as the application of high-throughput screening methods to accelerate the discovery of optimal reaction conditions.

References

• BenchChem. A Comparative Guide to Phosphine Ligands in Suzuki-M-iyaura Coupling Reactions. Accessed March 26, 2026.

• So, C. M.; Lau, C. P.; Kwong, F. Y. Easily Accessible and Highly Tunable Indolyl Phosphine Ligands for Suzuki-Miyaura Coupling of Aryl Chlorides. Org. Lett.2007 , 9 (14), 2795–2798. [Link]

• Fors, B. P.; Krattiger, P.; Strieter, E.; Buchwald, S. L. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Org. Lett.2008 , 10 (16), 3505–3508. [Link]

• Billingsley, K. L.; Buchwald, S. L. A general and efficient catalyst for the Suzuki-Miyaura coupling of 2-pyridyl and related heteroaryl chlorides. J. Am. Chem. Soc.2007 , 129 (11), 3358–3366. [Link]

• Martin, R.; Buchwald, S. L. Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Acc. Chem. Res.2008 , 41 (11), 1461–1473. [Link]

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A Comparative Guide to Phosphorus Heterocycles: 1-Phenylphosphinan-4-one vs. 1-Phenylphospholane Derivatives

Introduction: The Significance of Ring Size in Phosphorus Heterocycles

In the landscape of organophosphorus chemistry, cyclic phosphines serve as foundational pillars for advancements in catalysis, materials science, and medicinal chemistry.[1] The geometry and electronic properties of these molecules, which are dictated by their ring structure, profoundly influence their reactivity and utility. This guide provides an in-depth comparison between two pivotal classes of phosphorus heterocycles: the six-membered 1-phenylphosphinan-4-one system and the family of five-membered 1-phenylphospholane derivatives.

While both feature a phenyl-substituted phosphorus atom integrated into a saturated carbon ring, the seemingly minor difference of a single carbon atom in the ring backbone creates a cascade of divergent chemical behaviors. The six-membered phosphinane ring typically adopts a stable, low-strain chair conformation, akin to cyclohexane.[2] In contrast, the five-membered phospholane ring is subject to greater ring strain and exists in dynamic envelope or twist conformations.[2][3] These fundamental structural distinctions govern their synthetic accessibility, stability, and, most critically, their performance in chemical applications. This guide will dissect these differences, providing researchers, scientists, and drug development professionals with the experimental data and mechanistic insights needed to select the appropriate scaffold for their specific application.

Core Structural and Physicochemical Comparison

The most direct way to appreciate the differences between these two systems is a side-by-side comparison of their fundamental properties. The hydrochloride salt of 1-phenylphosphinan-4-one is often used to improve its handling and stability.

Caption: Core structures of 1-phenylphosphinan-4-one and a generic 1-phenylphospholane.

Feature	1-Phenylphosphinan-4-one Hydrochloride	1-Phenylphospholane Derivatives	Rationale & Implications
Ring Size	6-membered	5-membered	The larger ring size allows the phosphinane to adopt a strain-free chair conformation, enhancing thermodynamic stability.[2] The phospholane ring possesses inherent torsional strain.
Molecular Formula	C₁₁H₁₄ClOP	Varies (e.g., C₁₀H₁₃P for parent 1-phenylphospholane)	The ketone functionality in the phosphinanone offers a reactive handle for further chemical elaboration.
Conformation	Predominantly Chair	Envelope / Twist	The rigid chair form of the phosphinane provides a well-defined spatial arrangement of substituents. The flexibility of the phospholane ring can be crucial for binding to metal centers in catalysis.[2]
Relative Stability	High	Moderate	Six-membered heterocyclic compounds are generally more stable than their five-membered counterparts due to minimized angle and eclipsing strain.[2] This translates to better shelf-life and robustness for phosphinane systems under harsh reaction conditions.
³¹P NMR Shift (ppm)	~ -15 to -25 (for parent phosphinane)	~ -5 to +5 (for parent phospholane)	The phosphorus atom in phospholanes is typically more deshielded (further downfield) compared to phosphinanes, a direct consequence of the different ring electronics and bond angles.[4]
¹H NMR Signature	Complex multiplets for ring protons (1.5-3.5 ppm); Phenyl protons (7.2-7.8 ppm)	Broader multiplets for ring protons (1.5-3.0 ppm); Phenyl protons (7.2-7.6 ppm)	The relative rigidity of the phosphinane chair can lead to more defined axial and equatorial proton signals, whereas the phospholane's flexibility may result in broader, averaged signals.

Synthesis Methodologies: A Tale of Two Cyclization Strategies

The synthetic routes to these heterocycles are distinct and reflect their structural differences. The synthesis of 1-phenylphosphinan-4-one often relies on a clever intramolecular cyclization, while phospholanes are frequently built via cycloaddition reactions.

Synthesis of 1-Phenylphosphinan-4-one

A common and efficient route involves the base-catalyzed Michael addition of phenylphosphine to two equivalents of acrylonitrile, followed by an intramolecular Dieckmann-type condensation and subsequent hydrolysis/decarboxylation.[5] This multi-step, one-pot sequence is a robust method for constructing the six-membered ring.

Caption: Synthetic workflow for 1-phenylphosphinan-4-one hydrochloride.

The choice of a strong base is critical for the cyclization step, as it needs to be potent enough to deprotonate the carbon alpha to both the phosphorus atom and the nitrile group. The final hydrolysis not only converts the intermediate imine to the desired ketone but also drives the reaction forward by decarboxylation.

Synthesis of 1-Phenylphospholane Derivatives

The McCormack reaction is a classic and powerful method for synthesizing phospholene oxides, which are versatile precursors to 1-phenylphospholane derivatives.[4] This [3+2] cycloaddition involves reacting a conjugated diene with a dichlorophosphine. The resulting phospholene oxide can then be reduced to the phospholane.

Caption: Synthetic workflow for a 1-phenylphospholane derivative via McCormack Reaction.

Performance and Applications: Versatile Precursor vs. High-Performance Ligand

The divergent structures of these compounds naturally lead them to different, albeit sometimes overlapping, applications.

1-Phenylphosphinan-4-one: A Versatile Synthetic Hub

The primary value of 1-phenylphosphinan-4-one lies in its role as a versatile synthetic intermediate.[5] The ketone functionality is a key reactive site that can be readily transformed into a wide array of other functional groups.

• Precursor to Chiral Ligands: The phosphinanone backbone can be modified to create P-stereogenic ligands, which are valuable in asymmetric catalysis.[7]

• Building Block for Complex Molecules: Through reactions like Grignard additions, reductions, and Wittig-type olefinations, the ketone can be converted into alcohols, alkenes, and other functionalities, incorporating the phosphinane ring into larger, more complex structures.[5]

• Materials Science: Six-membered phosphorus heterocycles are gaining attention as components of novel π-conjugated systems for optoelectronic applications.[8]

1-Phenylphospholane Derivatives: The Workhorse of Asymmetric Catalysis

1-Phenylphospholane derivatives are superstars in the field of homogeneous catalysis, particularly in asymmetric hydrogenation. Chiral bis(phospholane) ligands, such as DuPhos and BPE, are renowned for their exceptional performance.[9][10]

• Asymmetric Hydrogenation: Rhodium and Ruthenium complexes of chiral phospholane ligands are highly effective catalysts for the enantioselective hydrogenation of various prochiral olefins, yielding products with high enantiomeric excess (ee).[10][11] The conformational properties of the phospholane ring are believed to be key to creating a rigid and effective chiral pocket around the metal center.

• Other Asymmetric Transformations: Their success extends to other catalytic reactions, including hydroformylations and cross-coupling reactions.[10]

• Bio-Organophosphorus Chemistry: Phospholane scaffolds are being incorporated into phospha-sugar analogues, which have shown potential as novel anticancer agents.[12]

The superior performance of phospholane ligands in many asymmetric reactions is attributed to the unique stereoelectronic properties imparted by the five-membered ring, which can lead to higher activity and selectivity compared to their six-membered counterparts in specific catalytic cycles.

Detailed Experimental Protocols

To provide a practical context, the following are representative, self-validating protocols for the synthesis of each class of compound.

Protocol 1: Synthesis of 1-Phenylphosphinan-4-one

Based on the synthetic strategy outlined by Mann et al. and subsequent adaptations.[5][7]

• Step A: Synthesis of Bis(2-cyanoethyl)phenylphosphine.

  • Under an inert nitrogen atmosphere, charge a flask with phenylphosphine (11.0 g, 0.1 mol).[5][13]

  • Add a catalytic amount of a strong base (e.g., 1 mL of 40% Triton B in methanol).

  • Cool the mixture in an ice bath and add acrylonitrile (11.7 g, 0.22 mol) dropwise, maintaining the temperature below 20°C.

  • After the addition is complete, stir the mixture at room temperature for 2 hours.

  • The product can be purified by vacuum distillation, but is often used directly in the next step.

• Step B: Cyclization and Hydrolysis.

  • Dissolve the crude bis(2-cyanoethyl)phenylphosphine in 200 mL of dry toluene.

  • Add sodium tert-butoxide (10.6 g, 0.11 mol) portion-wise and heat the mixture to reflux for 4 hours. A thick precipitate will form.

  • Cool the reaction mixture and slowly add 100 mL of 6M hydrochloric acid.

  • Heat the biphasic mixture to reflux and stir vigorously for 6 hours to effect hydrolysis and decarboxylation.

  • Separate the layers and extract the aqueous layer with toluene (3 x 50 mL).

  • Combine the organic layers, wash with saturated sodium bicarbonate solution, then brine, and dry over anhydrous magnesium sulfate.

  • Remove the solvent under reduced pressure. The crude 1-phenylphosphinan-4-one can be purified by column chromatography or crystallization of its hydrochloride salt.

  • Characterization: The product would be confirmed by ¹H NMR, ¹³C NMR, ³¹P NMR, and mass spectrometry, comparing the data to literature values.

Protocol 2: Synthesis of 1-Phenyl-3-phospholene 1-Oxide via McCormack Reaction

A representative protocol for the synthesis of a phospholane precursor.[4]

• Reaction Setup:

  • Under an inert nitrogen atmosphere, charge a sealed tube or pressure vessel with dichlorophenylphosphine (17.9 g, 0.1 mol).

  • Add 50 mL of a non-polar solvent like hexane or benzene.

  • Add a small amount of a polymerization inhibitor, such as copper(II) stearate (0.1 g).

  • Cool the solution to -20°C.

• Cycloaddition:

  • Slowly condense isoprene (7.5 g, 0.11 mol) into the reaction vessel.

  • Seal the vessel and allow it to warm to room temperature, then heat to 80-90°C for 12-24 hours. Monitor the reaction progress by ³¹P NMR.

• Workup and Purification:

  • Cool the reaction mixture. A solid precipitate of the initial cycloadduct may form.

  • Carefully hydrolyze the reaction mixture by slowly adding it to a stirred mixture of 200 mL of water and 100 mL of dichloromethane.

  • Separate the organic layer, and extract the aqueous layer with more dichloromethane (2 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Remove the solvent under reduced pressure to yield the crude 1-phenyl-3-methyl-3-phospholene 1-oxide.

  • Purify the product by vacuum distillation or recrystallization.

  • Characterization: The structure would be verified by spectroscopic methods (NMR, IR, MS). The ³¹P NMR spectrum is particularly informative, showing a characteristic signal for the phosphine oxide.

Conclusion

The choice between 1-phenylphosphinan-4-one and a 1-phenylphospholane derivative is fundamentally a choice between stability/versatility and specialized, high-performance catalytic activity.

• Choose 1-Phenylphosphinan-4-one when you require a robust, stable heterocyclic scaffold that can serve as a versatile starting point for further chemical modifications. Its ketone handle is a gateway to diverse functionalities, making it an excellent building block for complex molecule synthesis and materials development.

• Choose a 1-Phenylphospholane Derivative when the goal is to develop a high-performance ligand for asymmetric catalysis. The unique stereoelectronic properties endowed by the five-membered ring have been repeatedly proven to deliver exceptional levels of enantioselectivity and activity in a variety of metal-catalyzed reactions, a feat less commonly achieved with simple phosphinane systems.

Ultimately, both classes of compounds are of immense value. A deep understanding of their inherent structural properties, synthetic accessibility, and reactivity profiles, as outlined in this guide, empowers researchers to make informed decisions and accelerate innovation in their respective fields.

References

• Synthesis and Characterization of the Novel 1-(Substituted phenoxy/phenyl)-2-phospholene and Phospholane 1-Oxide Derivatives. (n.d.). ResearchGate. [Link]

• Weingand, V., et al. (2023). Novel synthetic route for (parent) phosphetanes, phospholanes, phosphinanes and phosphepanes. Chemical Science. [Link]

• 1-Phenyl-4-Phosphorinanone | Request PDF. (n.d.). ResearchGate. [Link]

• Calder, E. D., et al. (2023). Accessing Five- and Seven-Membered Phosphorus-Based Heterocycles via Cycloaddition Reactions of Azophosphines. ChemRxiv. [Link]

• Katritzky, A. R. (n.d.). Heterocyclic compound. Britannica. [Link]

• Novel Five- and Six-Membered Rings of Phosphorus–Selenium Heterocycles from Selenation of Amido-Schiff Bases. (2020). ACS Omega. [Link]

• Which is more stable; one, five membered or six membered heterocyclic compounds?. (2015). ResearchGate. [Link]

• Cowley, A. H., et al. (2023). Protonation of P-Stereogenic Phosphiranes: Phospholane Formation via Ring Opening and C–H Activation. Organometallics. [Link]

• S-L. W., et al. (2018). Highlights on π-systems based on six-membered phosphorus heterocycles. Dalton Transactions. [Link]

• Ueng, S.-H., et al. (2018). Reduction Rate of 1-Phenyl Phospholane 1-Oxide Enhanced by Silanol Byproducts: Comprehensive DFT Study and Kinetic Modeling Linked to Reagent Design. The Journal of Organic Chemistry. [Link]

• Phospholanes and Phospholenes. (n.d.). ResearchGate. [Link]

• Expanding the Family of Phospholane-Based Ligands: 1,2-Bis(2,5-diphenylphospholano)ethane. (n.d.). ResearchGate. [Link]

• Protonation of P-Stereogenic Phosphiranes: Phospholane Formation via Ring Opening and C-H Activation. (2023). PubMed. [Link]

• Phenylphosphine. (n.d.). Wikipedia. [Link]

• Zhang, C., et al. (2020). Development and Clinical Application of Phosphorus-Containing Drugs. Molecules. [Link]

• Phospholane. (n.d.). Wikipedia. [Link]

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Safety & Regulatory Compliance

1-Phenylphosphinan-4-one hydrochloride proper disposal procedures

As a Senior Application Scientist, ensuring the integrity of your research goes hand-in-hand with rigorous laboratory safety and environmental stewardship. 1-Phenylphosphinan-4-one hydrochloride (CAS: 67976-18-5) is a highly valuable cyclic phosphine precursor used extensively in the synthesis of P-stereogenic ligands and catalysts [1].

However, because it is an organophosphorus compound formulated as a hydrochloride salt, its disposal requires precise segregation logic. Improper disposal not only risks regulatory non-compliance but can lead to environmental phosphorus loading or the generation of toxic combustion byproducts.

Below is the comprehensive, step-by-step operational guide for the safe handling, segregation, and disposal of 1-phenylphosphinan-4-one hydrochloride in a professional laboratory setting.

Part 1: Physicochemical Hazard Profile & Causality

To design a self-validating disposal protocol, we must first understand the chemical causality behind the hazards. 1-Phenylphosphinan-4-one hydrochloride presents three distinct waste-stream challenges:

• Organophosphorus Backbone: Upon degradation or combustion, this compound generates phosphorus oxides ( POx​ ). If released into wastewater, it contributes to severe aquatic eutrophication. If incinerated improperly, POx​ forms corrosive phosphoric acid in the atmosphere.

• Hydrochloride Salt: In aqueous solutions, the salt dissociates to lower the pH, creating a corrosive environment that can degrade standard metal plumbing or incompatible storage containers.

• Halogen Content: The presence of the chloride ion dictates that any organic solutions containing this compound must be classified as halogenated waste, which requires specific high-temperature incineration parameters to prevent the formation of dioxins [2].

Table 1: Waste Stream Compatibility and Hazard Profiling

Chemical Property	Implication for Waste Management	Required EHS Action	Container Compatibility
Organophosphorus	Generates POx​ upon combustion.	Route to high-temp incineration with alkaline scrubbers.	High-Density Polyethylene (HDPE)
Hydrochloride Salt	Aqueous solutions are acidic/corrosive.	Do not mix with cyanides or sulfides (toxic gas risk).	Glass (PTFE-lined cap) or HDPE
Halogenated (Cl-)	Alters incineration thermodynamics.	Must be strictly segregated into Halogenated waste.	Glass (PTFE-lined cap)

Part 2: Step-by-Step Disposal Methodologies

Disclaimer: On-site chemical treatment, improvised neutralization, or drain disposal of organophosphorus waste is strictly prohibited. All protocols below assume transfer to a licensed Environmental Health and Safety (EHS) professional facility.

Protocol A: Solid Waste Segregation (Pure Compound & Contaminated Consumables)

This protocol applies to expired/degraded neat powder, contaminated weighing boats, spatulas, and heavily soiled PPE.

• Containment: Transfer the solid waste into a chemically compatible, sealable container (e.g., a wide-mouth HDPE jar). Do not use metal containers due to the corrosive nature of the hydrochloride salt.

• Isolation: Ensure the solid waste is not mixed with oxidizing agents (e.g., nitrates, peroxides) or strong bases, which could initiate an exothermic reaction.

• Labeling: Affix a hazardous waste label. Explicitly check the boxes for "Toxic" and "Corrosive". Write the full chemical name: 1-Phenylphosphinan-4-one hydrochloride (Solid).

• Storage & Transfer: Store in a designated secondary containment tray in a dry, well-ventilated waste accumulation area until EHS pickup.

Protocol B: Liquid Waste Segregation (Reaction Liquors & Wash Solvents)

Because 1-phenylphosphinan-4-one hydrochloride is often used in complex synthetic routes (such as asymmetric deprotonation or desymmetrization processes) [1], it will frequently end up in solvent waste.

• Categorization: Determine the primary solvent of the waste stream.

  • If aqueous: The waste will be acidic.

  • If organic: The waste MUST be classified as Halogenated Organophosphorus Waste, regardless of whether the primary solvent is halogenated (like DCM) or non-halogenated (like THF or Toluene), due to the chloride ion in the salt.

• Transfer: Using a dedicated funnel inside a fume hood, slowly pour the liquid waste into a designated EHS-approved carboy (typically a 10L or 20L HDPE jerrican for aqueous, or PTFE-lined glass for organic).

• Headspace Management: Never fill the waste container beyond 80% capacity to allow for vapor expansion.

• Documentation: Log the estimated concentration of the phosphinanone derivative on the waste manifest. This is critical for the incineration facility to calculate the required alkaline scrubber capacity for the resulting POx​ and HCl gases [2].

Protocol C: Immediate Spill Response

• Evacuate & Assess: If a powder spill occurs outside the fume hood, immediately clear the immediate area. Don appropriate PPE (Nitrile gloves, safety goggles, lab coat, and an N95 or P100 particulate respirator if aerosolization is suspected).

• Containment (Solid): Do not dry-sweep, which aerosolizes the powder. Cover the spill with a damp, chemically inert absorbent pad to suppress dust.

• Collection: Carefully scoop the dampened material and the absorbent pads using a non-sparking plastic scoop. Place all materials into a heavy-duty hazardous waste bag.

• Surface Decontamination: Wash the spill surface with a mild alkaline detergent solution (e.g., 5% sodium bicarbonate) to neutralize residual hydrochloride traces, followed by a thorough water rinse. Collect all rinse water as aqueous hazardous waste.

Part 3: Waste Stream Logic Visualization

To ensure absolute clarity in your laboratory's standard operating procedures (SOPs), utilize the following decision matrix for routing 1-phenylphosphinan-4-one hydrochloride waste.

Decision matrix for the segregation and disposal of 1-phenylphosphinan-4-one HCl waste streams.

References

• Jankowski, S., et al. "Resolution of P-Sterogenic 1-Phenylphosphin-2-en-4-one 1-Oxide into Two Enantiomers by (R,R)-TADDOL and Conformational Diversity of the Phosphinenone Ring and TADDOL in the Crystal State." Molecules, MDPI, 15 Nov. 2021.[1] URL:[Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." National Academies Press (US), 2011. URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]